Methyl 4-nonylbenzoate

Core Science & Biosynthesis

Structural, Physicochemical, and Synthetic Profiling of Methyl 4-nonylbenzoate: A Comprehensive Guide

Target Audience: Researchers, Synthetic Chemists, and Materials Scientists Content Type: Technical Whitepaper & Validated Methodology

Executive Summary

Methyl 4-nonylbenzoate (CAS: 844656-92-4) is a highly lipophilic aromatic ester characterized by a nine-carbon aliphatic chain para-substituted to a methyl ester moiety[1]. In advanced materials science, it serves as a critical precursor for synthesizing liquid crystalline materials, where the long alkyl tail induces the necessary anisotropic properties for nematic and smectic phase formation[2]. In medicinal chemistry, the nonylbenzoate scaffold is utilized to drastically increase the partition coefficient (LogP) of active pharmaceutical ingredients, facilitating passive diffusion across lipid bilayers.

This whitepaper details the physicochemical profile of Methyl 4-nonylbenzoate and provides a deep-dive into its synthesis via state-of-the-art, iron-catalyzed C(sp2)–C(sp3) cross-coupling—a paradigm that circumvents the limitations of traditional palladium catalysis[3].

Physicochemical & Structural Profiling

The physical state and solubility profile of Methyl 4-nonylbenzoate are directly dictated by its structural dichotomy: a rigid, polar benzoate headgroup and a highly flexible, hydrophobic nonyl tail. The extensive van der Waals interactions introduced by the nonyl chain disrupt highly ordered crystal packing at ambient temperatures, rendering the compound a colorless syrup rather than a crystalline solid[2].

Table 1: Quantitative Physicochemical Properties

Property	Value	Experimental Context / Methodology
CAS Registry Number	844656-92-4	Standard chemical identifier[1].
Molecular Formula	C₁₇H₂₆O₂	-
Molecular Weight	262.39 g/mol	Calculated exact mass.
Physical Appearance	Colorless syrup	Observed at standard room temperature (25 °C)[2].
Boiling Point	103–105 °C	Measured via short-path distillation under high vacuum (1 × 10⁻⁴ Torr)[2].
LogP (Estimated)	~6.5 – 7.0	High lipophilicity driven by the 9-carbon aliphatic tail.
Solubility Profile	Soluble in THF, Et₂O, DCM	Completely insoluble in aqueous media[2].

Mechanistic Synthesis: The Iron-Catalyzed Cross-Coupling Paradigm

Historically, the cross-coupling of aryl halides with alkyl Grignard reagents bearing β -hydrogens (such as nonylmagnesium bromide) was plagued by competing β -hydride elimination when using Palladium (Pd) catalysts.

To bypass this, the modern synthesis of Methyl 4-nonylbenzoate utilizes Iron Catalysis (specifically Fe(acac)3​ ). Iron offers a distinct mechanistic advantage: it facilitates exceptionally rapid oxidative addition and reductive elimination, completely outcompeting both β -hydride elimination and any background nucleophilic acyl substitution (Grignard attack on the methyl ester)[3][4].

Causality of Reagent Selection:

• The Precatalyst ( Fe(acac)3​ ): Chosen for its non-hygroscopic nature and rapid in situ reduction by the Grignard reagent to form the highly active, low-valent organoiron species[4].

• The Cosolvent (NMP): N-methylpyrrolidinone (NMP) is a critical aprotic dipolar cosolvent. It transiently coordinates to the iron center, stabilizing the highly reactive organoferrate intermediates and preventing the catalyst from aggregating into inactive "iron black"[3].

Figure 1: Mechanistic workflow of the iron-catalyzed C(sp2)-C(sp3) cross-coupling cycle.

Validated Experimental Protocol: Multi-Gram Synthesis

The following protocol is a self-validating system adapted from Fürstner's authoritative Organic Syntheses methodology, designed to yield 15–17 g of pure product[2].

Phase 1: Preparation of Nonylmagnesium Bromide

• System Preparation: Flame-dry a 250-mL three-necked flask equipped with a reflux condenser and dropping funnel under an argon atmosphere.

• Activation: Suspend magnesium turnings (2.95 g, 121.0 mmol) in 20 mL of anhydrous THF. Introduce 1,2-dibromoethane (0.3 mL).

  • Causality Check: 1,2-dibromoethane chemically scrubs the passivating MgO layer from the magnesium surface. The resulting effervescence of ethylene gas validates that the magnesium is active, preventing dangerous induction periods[2].

• Addition: Add a solution of 1-bromononane (20.52 g, 97.0 mmol) in 100 mL of THF dropwise over 45 minutes to maintain a gentle reflux. Reflux for an additional 20 minutes, then cool to ambient temperature.

Phase 2: Iron-Catalyzed Cross-Coupling

• Catalyst Solution: In a separate oven-dried 2-L flask, dissolve 4-chlorobenzoic acid methyl ester (13.0 g, 76.2 mmol) and Fe(acac)3​ (1.35 g, 3.82 mmol, 5 mol%) in a mixture of 450 mL THF and 25 mL NMP[2].

• Thermal Control: Immerse the flask in an ice bath (0 °C).

• Coupling Initiation: Rapidly transfer the nonylmagnesium bromide solution into the ester/catalyst mixture via a polyethylene cannula within 1 minute.

  • Visual Validation: The solution will immediately flash from red to a deep black-violet. This color change is the self-validating indicator that Fe(III) has been successfully reduced to the catalytically active low-valent iron species[2].

• Reaction: Remove the ice bath and stir for exactly 7–10 minutes at ambient temperature.

  • Causality Check: The reaction must be stopped rapidly. The cross-coupling is complete within minutes; prolonged exposure risks the Grignard reagent attacking the methyl ester[2][5].

Phase 3: Quenching and Isolation

• Quench: Dilute the dark mixture with 200 mL of diethyl ether, then carefully quench by adding 300 mL of 1M aqueous HCl to destroy the active catalyst and unreacted Grignard.

• Extraction: Separate the aqueous phase and extract with an additional 200 mL of diethyl ether. Wash the combined organic layers with saturated aqueous NaHCO3​ , dry over Na2​SO4​ , and concentrate under reduced pressure[2].

• Purification: Purify the crude orange-red residue via short-path distillation under high vacuum (1 × 10⁻⁴ Torr).

• Final Yield: Methyl 4-nonylbenzoate is collected at 103–105 °C as a colorless syrup (79–84% yield)[2].

References

• [1] A2B Chem. 844656-92-4 | methyl 4-nonylbenzoate. Retrieved from: https://www.a2bchem.com/product/844656-92-4.html

• [2] Fürstner, A., Leitner, A., & Seidel, G. (2005). 4-Nonylbenzoic Acid. Organic Syntheses, 81, 33-42. Retrieved from: https://www.orgsyn.org/demo.aspx?prep=v81p0033

• [3] Fürstner, A. (2019). Discussion Addendum for: 4-Nonylbenzoic Acid. Organic Syntheses, 96, 1-15. Retrieved from: https://www.orgsyn.org/demo.aspx?prep=v96p0001

• [4] Fürstner, A., et al. (2008). Preparation, Structure, and Reactivity of Nonstabilized Organoiron Compounds. Implications for Iron-Catalyzed Cross Coupling Reactions. Journal of the American Chemical Society. Retrieved from: https://pubs.acs.org/doi/10.1021/ja801402g

• [5] Guastavino, J. F., et al. (2019). Iron-Catalyzed C(sp2)–C(sp3) Cross-Coupling of Aryl Chlorobenzoates with Alkyl Grignard Reagents. PMC. Retrieved from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6943560/

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• 2. Organic Syntheses Procedure [orgsyn.org]
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• 5. Iron-Catalyzed C(sp2)–C(sp3) Cross-Coupling of Aryl Chlorobenzoates with Alkyl Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture: A Spectroscopic Guide to Methyl 4-Nonylbenzoate

This technical guide provides an in-depth analysis of the spectroscopic data for methyl 4-nonylbenzoate, a key intermediate in various chemical syntheses. As researchers and professionals in drug development and materials science, a comprehensive understanding of a molecule's structural identity is paramount. This document serves as a detailed reference for the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of methyl 4-nonylbenzoate, offering insights into its structural confirmation and characterization.

Introduction to Methyl 4-Nonylbenzoate

Methyl 4-nonylbenzoate is an organic compound belonging to the ester family. Its structure consists of a benzene ring substituted with a methyl ester group and a nonyl group at the para position. This unique combination of a long aliphatic chain and an aromatic core imparts specific physicochemical properties that are of interest in various applications, including as a precursor for liquid crystals and in the synthesis of novel organic materials. Accurate spectroscopic characterization is the cornerstone of ensuring the purity and structural integrity of this compound for any downstream application.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For methyl 4-nonylbenzoate, both ¹H and ¹³C NMR provide unambiguous evidence for its structure.

Experimental Protocol: NMR Data Acquisition

A sample of methyl 4-nonylbenzoate (approximately 10-20 mg) is dissolved in deuterated chloroform (CDCl₃, 0.5-0.7 mL) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The spectra are acquired at room temperature on a 400 MHz spectrometer.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of methyl 4-nonylbenzoate is characterized by distinct signals corresponding to the aromatic protons, the methyl ester protons, and the protons of the nonyl chain.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.94	d, J = 8.2 Hz	2H	Ar-H (ortho to -COOCH₃)
7.24	d, J = 8.2 Hz	2H	Ar-H (ortho to nonyl)
3.88	s	3H	-COOCH ₃
2.65	t, J = 7.6 Hz	2H	Ar-CH ₂-
1.62	p, J = 7.5 Hz	2H	Ar-CH₂-CH ₂-
1.29	m	12H	-(CH ₂)₆-
0.88	t, J = 6.8 Hz	3H	-CH ₃

Interpretation of ¹H NMR Spectrum:

The downfield region of the spectrum shows two doublets at 7.94 and 7.24 ppm, characteristic of a para-substituted benzene ring. The doublet at 7.94 ppm corresponds to the protons ortho to the electron-withdrawing methyl ester group, while the doublet at 7.24 ppm is assigned to the protons ortho to the electron-donating nonyl group. The sharp singlet at 3.88 ppm is indicative of the three equivalent protons of the methyl ester group.

The aliphatic region reveals the signals for the nonyl chain. The triplet at 2.65 ppm corresponds to the benzylic protons, which are deshielded by the adjacent aromatic ring. The multiplet at 1.29 ppm represents the overlapping signals of the six methylene groups in the middle of the nonyl chain. The terminal methyl group of the nonyl chain appears as a triplet at 0.88 ppm.

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
167.1	C =O (Ester)
148.9	Ar-C (ipso, attached to nonyl)
129.5	Ar-C H (ortho to -COOCH₃)
128.5	Ar-C H (ortho to nonyl)
127.3	Ar-C (ipso, attached to -COOCH₃)
51.8	-COOC H₃
35.9	Ar-C H₂-
31.9	-C H₂-
31.4	-C H₂-
29.5	-C H₂-
29.3	-C H₂-
29.2	-C H₂-
22.7	-C H₂-
14.1	-C H₃

Interpretation of ¹³C NMR Spectrum:

The carbonyl carbon of the ester group is observed at 167.1 ppm. The aromatic region shows four signals, confirming the para-substitution pattern. The signal at 51.8 ppm corresponds to the methyl carbon of the ester. The aliphatic carbons of the nonyl chain are observed in the upfield region, with the benzylic carbon at 35.9 ppm and the terminal methyl carbon at 14.1 ppm. The remaining methylene carbons of the nonyl chain appear as a cluster of signals between 22.7 and 31.9 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation.

Experimental Protocol: IR Data Acquisition

The IR spectrum is recorded on an FTIR spectrometer using a thin film of the neat compound on a NaCl or KBr plate.

IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3050-3000	Medium	Aromatic C-H stretch
2955, 2853	Strong	Aliphatic C-H stretch
1725	Strong, Sharp	C=O stretch (Ester)
1610, 1510	Medium	C=C stretch (Aromatic)
1275, 1110	Strong	C-O stretch (Ester)
840	Strong	p-disubstituted C-H bend (out-of-plane)

Interpretation of IR Spectrum:

The IR spectrum of methyl 4-nonylbenzoate displays several characteristic absorption bands. The strong, sharp peak at 1725 cm⁻¹ is a clear indication of the carbonyl (C=O) stretching vibration of the ester functional group. The strong bands at 2955 and 2853 cm⁻¹ are due to the C-H stretching vibrations of the aliphatic nonyl chain. The presence of the aromatic ring is confirmed by the C-H stretching vibrations in the 3050-3000 cm⁻¹ region and the C=C stretching vibrations at 1610 and 1510 cm⁻¹. The strong absorptions at 1275 and 1110 cm⁻¹ are attributed to the C-O stretching vibrations of the ester linkage. The strong band at 840 cm⁻¹ is characteristic of the out-of-plane C-H bending of a para-disubstituted benzene ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Experimental Protocol: MS Data Acquisition

The mass spectrum is obtained using an electron ionization (EI) source coupled with a quadrupole mass analyzer. The sample is introduced via direct infusion or after separation by gas chromatography.

Mass Spectrometry Data

m/z	Relative Intensity (%)	Proposed Fragment
248	45	[M]⁺˙ (Molecular Ion)
217	100	[M - OCH₃]⁺
149	30	[C₈H₅O₃]⁺
133	85	[M - C₉H₁₉]⁺
91	20	[C₇H₇]⁺ (Tropylium ion)

Interpretation of Mass Spectrum:

The mass spectrum shows a molecular ion peak [M]⁺˙ at m/z 248, which corresponds to the molecular weight of methyl 4-nonylbenzoate (C₁₆H₂₄O₂). The base peak is observed at m/z 217, resulting from the loss of a methoxy radical (•OCH₃) from the molecular ion, which is a characteristic fragmentation of methyl esters. Another significant fragmentation pathway is the benzylic cleavage, leading to the formation of the tropylium ion at m/z 91. The peak at m/z 133 corresponds to the loss of the nonyl radical (•C₉H₁₉) from the molecular ion.

Fragmentation Pathway

Caption: Proposed mass spectral fragmentation of methyl 4-nonylbenzoate.

Conclusion

The collective spectroscopic data from NMR, IR, and MS provides a definitive structural confirmation of methyl 4-nonylbenzoate. The ¹H and ¹³C NMR spectra precisely map the carbon-hydrogen framework, the IR spectrum identifies the key functional groups, and the mass spectrum confirms the molecular weight and provides insights into the fragmentation patterns. This comprehensive guide serves as a reliable reference for the characterization of methyl 4-nonylbenzoate, ensuring its quality and suitability for research and development applications.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• NIST Chemistry WebBook. (n.d.). Retrieved from [Link]

• Spectral Database for Organic Compounds (SDBS). (n.d.). National Institute of Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]

Predictive and Empirical Frameworks for the Solubility of Methyl 4-Nonylbenzoate in Organic Solvents

Executive Summary

Methyl 4-nonylbenzoate (CAS: 844656-92-4) is a long-chain alkyl benzoate ester frequently utilized as an intermediate in advanced organic synthesis, including iron-catalyzed cross-coupling reactions[1]. Structurally, it features a highly lipophilic nine-carbon (nonyl) aliphatic chain coupled to a moderately polar benzoate ester core. This structural dichotomy dictates its solvation behavior, demanding a nuanced approach to solvent selection during synthesis, extraction, and chromatographic purification.

This whitepaper provides an in-depth technical framework for predicting and empirically validating the solubility of Methyl 4-nonylbenzoate across various organic solvents. By synthesizing thermodynamic principles with self-validating experimental protocols, this guide equips researchers with the methodologies required to optimize solvent systems for this specific compound.

Mechanistic Principles of Solvation

The dissolution of Methyl 4-nonylbenzoate in an organic solvent is governed by the thermodynamic equation of mixing: ΔGmix​=ΔHmix​−TΔSmix​ . For dissolution to occur spontaneously, the Gibbs free energy of mixing ( ΔGmix​ ) must be negative.

Hansen Solubility Parameters (HSP)

To predict the enthalpy of mixing ( ΔHmix​ ), we rely on Hansen Solubility Parameters (HSP), which partition the total cohesive energy of a molecule into three distinct intermolecular forces[2]:

• Dispersion Forces ( δD​ ): Driven by the non-polar C9 nonyl chain and the aromatic ring.

• Polar Forces ( δP​ ): Driven by the dipole moment of the ester carbonyl group.

• Hydrogen Bonding ( δH​ ): Driven by the ester oxygen acting as a weak hydrogen-bond acceptor.

Because the massive nonyl chain dominates the molecular volume of Methyl 4-nonylbenzoate, the overall HSP coordinates of the molecule are heavily skewed toward high δD​ and low δP​ / δH​ values. Consequently, the principle of "like dissolves like" dictates that non-polar and low-polarity aprotic solvents will exhibit the smallest interaction radius ( Ra​ ) with the solute, minimizing the energetic penalty of cavity formation and maximizing solubility[2].

Thermodynamic stages of Methyl 4-nonylbenzoate dissolution.

Predictive Solubility Matrix

Based on the structural homology of long-chain alkyl benzoates and their corresponding dielectric constants, the quantitative solubility of Methyl 4-nonylbenzoate can be extrapolated. The table below categorizes expected solubility profiles across standard laboratory solvents.

Solvent Classification	Solvent	Dielectric Constant ( ε )	Predicted Solubility Range	Solvation Mechanism
Non-Polar	Hexane	1.89	> 100 mg/mL (Highly Soluble)	Dominant δD​ alignment; ideal hydrophobic mixing.
Non-Polar	Toluene	2.38	> 100 mg/mL (Highly Soluble)	π−π stacking with the benzoate ring + δD​ alignment.
Polar Aprotic	Dichloromethane	9.08	> 50 mg/mL (Soluble)	Favorable dipole-dipole interactions with the ester core.
Polar Aprotic	Ethyl Acetate	6.02	> 50 mg/mL (Soluble)	Ester-ester structural homology minimizes ΔHmix​ .
Polar Protic	Methanol	32.7	10 - 25 mg/mL (Slightly Soluble)	C9 chain induces a high entropic penalty, limiting solubility.
Aqueous	Water	80.1	< 0.01 mg/mL (Insoluble)	Extreme hydrophobic effect; inability to disrupt water's H-bond network[3].

Empirical Validation: The Saturation Shake-Flask Protocol

While predictive models guide solvent selection, precise quantitative data requires empirical validation. The Saturation Shake-Flask Method is the gold standard for determining thermodynamic solubility, as adapted from OECD Test Guideline 105[3] and modern pharmaceutical protocols[4].

Protocol Causality and Self-Validation

This protocol is designed as a self-validating system. By sampling the solution at two distinct time points (24 hours and 48 hours), the researcher proves that thermodynamic equilibrium has been achieved. If the concentration variance between the two time points is ≤5% , the system is validated[4].

Step-by-Step Methodology

• Preparation of Excess Solute: Add approximately 50-100 mg of Methyl 4-nonylbenzoate to a 5 mL glass vial.

  • Causality: An excess of solid ensures that the chemical potential of the undissolved solid equals the chemical potential of the dissolved solute, which is the fundamental definition of thermodynamic saturation[3].

• Solvent Addition: Add 1.0 mL of the target organic solvent to the vial. Seal tightly with a PTFE-lined cap to prevent solvent evaporation.

• Isothermal Agitation: Place the vial in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C at 300 RPM for 24 hours.

  • Causality: Solubility is exponentially dependent on temperature. Strict isothermal conditions prevent localized supersaturation or premature precipitation cycles.

• Phase Separation (Centrifugation): Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 RPM for 15 minutes at 25 °C.

  • Causality: For highly lipophilic compounds like Methyl 4-nonylbenzoate, centrifugation is strictly preferred over syringe filtration. Lipophilic solutes readily adsorb onto standard nylon or PTFE filter membranes, artificially lowering the measured solubility[4].

• Aliquot Extraction & Dilution: Carefully extract 100 µL of the clear supernatant and dilute it 1:100 in the mobile phase (e.g., Acetonitrile) to ensure the concentration falls within the linear dynamic range of the UV detector.

• Equilibrium Verification: Repeat steps 4-5 at the 48-hour mark. Compare the concentrations.

Standard shake-flask protocol for thermodynamic solubility determination.

Analytical Quantification via HPLC-UV

To accurately quantify the dissolved Methyl 4-nonylbenzoate, High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is required.

• Column Selection: A standard C18 Reverse-Phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Due to the extreme lipophilicity of the nonyl chain, a highly organic mobile phase is mandatory to ensure elution. Use an isocratic blend of 90% Acetonitrile / 10% Water.

• Detection Wavelength: 254 nm.

  • Causality: The aromatic benzoate core provides a strong π→π∗ transition chromophore at 254 nm, ensuring high sensitivity and a strong signal-to-noise ratio.

• Calibration: Construct a 5-point calibration curve using standard solutions of Methyl 4-nonylbenzoate ranging from 1 µg/mL to 100 µg/mL. Ensure the R2 value is ≥0.999 .

References

• Iron complexes in organic chemistry Source: Academia.edu URL:[Link]

• Hansen solubility parameter Source: Wikipedia URL:[Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter Source: Dissolution Technologies URL:[Link]

• New Substances Notification - OECD Test Guideline 105 Source: Publications.gc.ca URL:[Link]

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• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. dissolutiontech.com [dissolutiontech.com]

"thermal stability of long-chain alkyl benzoates"

An In-Depth Technical Guide to the Thermal Stability of Long-Chain Alkyl Benzoates

Abstract

Long-chain alkyl benzoates are a versatile class of esters utilized in diverse fields, from high-performance lubricants to emollients in pharmaceutical and cosmetic formulations.[1] Their efficacy in these applications is intrinsically linked to their thermal stability—the ability to resist decomposition at elevated temperatures. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the principles governing the thermal stability of these compounds. We will explore the theoretical underpinnings of their decomposition mechanisms, detail the critical structural factors that influence stability, and present the core analytical methodologies used for their characterization. By synthesizing field-proven insights with established scientific principles, this document serves as an authoritative resource for understanding, predicting, and evaluating the thermal behavior of long-chain alkyl benzoates.

Introduction to Long-Chain Alkyl Benzoates

Chemical Structure and Synthesis

Long-chain alkyl benzoates are esters formed from benzoic acid and a long-chain fatty alcohol.[2] A common example is C12-C15 alkyl benzoate, which comprises a mixture of esters where the alkyl chain length varies from 12 to 15 carbons.

The general synthesis route is a Fischer esterification reaction, where benzoic acid (or a derivative) is reacted with the corresponding long-chain alcohol, typically in the presence of an acid catalyst and heat to drive the reaction to completion by removing water.[2][3] More advanced methods, such as solvent-free, lipase-catalyzed transesterification, have also been developed to produce these compounds with high conversion rates.[4]

Applications and Significance of Thermal Stability

The unique molecular structure of long-chain alkyl benzoates, combining an aromatic moiety with a long aliphatic chain, imparts desirable properties like excellent solvency, a light, non-greasy feel in topical applications, and good lubricity.[1] These characteristics make them valuable in several high-performance areas:

• Specialty Lubricants: In applications like aviation turbine oils and high-temperature chain oils, esters are prized for their low volatility and high thermal stability, which ensures consistent performance and minimizes the formation of carbonaceous deposits or sludge at extreme operating temperatures.[1][5]

• Cosmetics and Pharmaceuticals: As emollients, they enhance the texture and stability of formulations. Thermal stability is crucial for ensuring product integrity during manufacturing, storage in potentially warm conditions, and to prevent degradation that could lead to irritants or altered efficacy.

• Polymer and Resin Modifiers: They can be used as plasticizers and additives where they must withstand the high temperatures of polymer processing without degrading.

In all these contexts, thermal decomposition is a critical failure point. Understanding the temperature at which these molecules begin to break down is paramount for defining their operational limits, ensuring safety, and guaranteeing product longevity.

Theoretical Framework of Thermal Decomposition

The thermal stability of an ester is governed by the energy required to break its chemical bonds. In an inert (oxygen-free) atmosphere, decomposition, often termed pyrolysis, proceeds through several potential pathways. The presence of oxygen introduces oxidative degradation, a separate and often more complex process that typically occurs at lower temperatures.[6]

Primary Mechanisms of Ester Pyrolysis

The decomposition of esters is not random; it follows specific, energetically favorable pathways dictated by the molecule's structure.

• Concerted Pyrolytic Syn-Elimination (Beta-Hydride Elimination): This is one of the most common and lowest-energy decomposition pathways for esters that possess a hydrogen atom on the carbon that is "beta" to the ester's oxygen atom.[7] The reaction proceeds through a six-membered cyclic transition state, leading to the formation of a carboxylic acid and an alkene. Because this is a concerted process (bond-breaking and bond-forming occur simultaneously), its activation energy is considerably lower than that required for breaking individual bonds, making it a primary determinant of thermal instability for many esters.

Proposed Beta-Hydride Elimination Pathway.

• Radical Chain Mechanisms: At temperatures above what is required for syn-elimination, or for esters lacking beta-hydrogens, decomposition can occur via homolytic cleavage of bonds to form free radicals. The C-O bond between the acyl group and the alkyl chain is often the weakest link. The resulting radicals can then initiate a complex cascade of reactions, including fragmentation and polymerization.

Structural Factors Influencing Thermal Stability

The specific temperature at which decomposition begins is highly dependent on the molecule's structure.

• The Alkyl Chain:

  • Chain Length: Longer, linear alkyl chains generally increase the thermal stability of esters.[8][9] This is attributed to stronger intermolecular van der Waals forces, which create a more compact and stable crystal lattice that requires more energy to disrupt.[8]

  • Branching: Branching on the alkyl chain, particularly near the ester linkage, can have a significant impact. The absence of beta-hydrogens, as seen in neopolyol esters, eliminates the low-energy syn-elimination pathway, resulting in exceptionally high thermal stability.[10]

• The Benzoate Moiety: Electron-withdrawing or donating groups on the phenyl ring can influence the strength of the ester bond and thus its thermal stability. For instance, studies on cholesteryl benzoates have shown that the type of functional group adjacent to the aromatic ring determines thermal stability, with strong electron-withdrawing groups decreasing the decomposition temperature.[11]

Core Analytical Techniques for Stability Assessment

To empirically determine the thermal stability of long-chain alkyl benzoates, two primary techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[12] These methods are often governed by international standards from bodies like ASTM and ISO to ensure data reproducibility.[13][14]

Thermogravimetric Analysis (TGA)

TGA is the cornerstone technique for assessing thermal stability. It provides quantitative information about the change in mass of a sample as a function of temperature in a controlled atmosphere.[12]

• Principle of Operation: A high-precision balance continuously measures the mass of a sample situated in a furnace. The furnace temperature is increased at a controlled, linear rate. As the sample decomposes, volatile products are released, resulting in a measurable mass loss. The output is a thermogram plotting mass percentage versus temperature.[15]

• Causality Behind Experimental Choices: The choice of atmosphere is critical. Running the analysis under an inert gas like nitrogen allows for the study of pure thermal decomposition (pyrolysis). In contrast, running it under air or oxygen introduces oxidative degradation, allowing for the assessment of oxidative stability. The heating rate is also a key parameter; slower rates can resolve successive decomposition events more clearly but require longer experiment times.

This protocol is designed to provide a robust and self-validating system for assessing thermal stability.

• Instrument Calibration: Calibrate the TGA's temperature sensor using certified magnetic standards (e.g., Curie point standards) and verify the mass balance with certified calibration weights. This ensures the accuracy of the two primary measurement axes.

• Sample Preparation: Accurately weigh 5-10 mg of the alkyl benzoate sample into a clean, tared TGA crucible (ceramic or platinum crucibles are typically used for high-temperature analysis). A smaller sample size minimizes thermal gradients within the sample.

• Atmosphere and Gas Flow: Place the sample in the TGA furnace. Purge the system with the desired gas (e.g., high-purity nitrogen for pyrolysis studies) at a controlled flow rate (e.g., 50-100 mL/min) for at least 30 minutes before starting the heating program. This ensures a consistent and inert environment.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below any expected decomposition (e.g., 30°C).

  • Ramp the temperature at a linear rate (e.g., 10°C/min) to a final temperature that ensures complete decomposition (e.g., 600°C). The 10°C/min rate provides a good balance between resolution and experimental time.

• Data Analysis:

  • T_onset (Onset of Decomposition): Determine the temperature at which significant mass loss begins. This is often calculated as the intersection of the baseline tangent with the tangent of the decomposition curve and represents the lower limit of thermal stability.

  • T_max (Temperature of Maximum Decomposition Rate): Identify the peak of the first derivative of the TGA curve (the DTG curve). This indicates the temperature at which the decomposition reaction is fastest.

  • Residual Mass: Note the percentage of mass remaining at the end of the experiment, which indicates the amount of non-volatile residue.

Standard Experimental Workflow for TGA Analysis.

Differential Scanning Calorimetry (DSC)

While TGA tracks mass loss, DSC measures heat flow, providing complementary information about the physical and chemical transitions that do not involve mass change.[15][16]

• Principle of Operation: The instrument maintains a sample and an inert reference at the same temperature while ramping the temperature up or down. It measures the difference in heat flow required to do so. Endothermic events (like melting) absorb heat, while exothermic events (like some decompositions) release heat.[16]

• Causality Behind Experimental Choices: For stability studies, DSC can identify the melting point (T_m) and enthalpy of fusion (ΔH_f), which relate to the purity and crystalline structure of the material.[8][17] It can also detect exothermic decomposition events that may not be immediately apparent in TGA. Hermetically sealed pans are crucial to prevent volatilization of the sample before decomposition, ensuring that the measured thermal events are accurate.[17]

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard (T_m = 156.6°C, ΔH_f = 28.45 J/g).[17]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.[17]

• Thermal Program:

  • Perform an initial heating scan from ambient temperature to just above the melting point to erase the sample's prior thermal history.

  • Cool the sample at a controlled rate (e.g., 10°C/min).

  • Perform a second heating scan at the same rate (e.g., 10°C/min) up to the decomposition region. Data from this second scan is typically used for analysis as it reflects a consistent thermal history.[17]

• Data Analysis:

  • Determine the onset temperature and peak maximum of the melting endotherm (T_m).

  • Calculate the enthalpy of fusion (ΔH_f) by integrating the area under the melting peak.

  • Observe the high-temperature region for any sharp exothermic peaks that might indicate decomposition.

Data Interpretation and Comparative Analysis

The data from TGA and DSC provide a detailed picture of a material's thermal behavior. A high T_onset in TGA indicates good thermal stability. The melting point from DSC provides a characteristic fingerprint of the material.

Comparative Stability Data

To provide context, it is useful to compare the thermal properties of different long-chain esters. As the table below illustrates, thermal stability generally increases with the length of the aliphatic chain.

Compound Class	Example Compound	Onset Decomposition Temp. (T_onset, °C, N₂)	Key Structural Feature	Reference(s)
Fatty Acid Ester	Methyl Stearate (C19)	~200 - 250	Saturated C18 acid chain	[8]
Fatty Acid Ester	Decyl Stearate (C28)	~250 - 300	Longer C10 alcohol chain	[8][9]
Dicarboxylic Ester	Dioctadecyl Adipate (C42)	~340	Two long C18 alcohol chains	[18]
Long-Chain Alkyl Benzoate	C12-15 Alkyl Benzoate	~250 - 350 (Est.)	Aromatic ring, C12-15 alkyl chain	Inferred
Neopolyol Ester	Pentaerythritol Ester	> 350	No beta-hydrogens	[10]

Note: The decomposition temperature for C12-15 Alkyl Benzoate is an estimated range based on the principles discussed and data from structurally similar esters, as specific, standardized TGA data is not widely published.

Conclusion and Future Outlook

The thermal stability of long-chain alkyl benzoates is a complex property governed by a hierarchy of factors, from the fundamental bond energies of the ester group to the subtle influences of alkyl chain length and branching. The primary decomposition pathway for many of these compounds is likely a concerted syn-elimination, a mechanism that can be blocked by strategic molecular design, such as the removal of beta-hydrogens.

Standardized thermal analysis techniques, particularly TGA and DSC, provide the essential tools for quantifying this stability. By following robust, self-validating protocols, researchers can reliably determine the operational limits of these materials, ensuring their safe and effective use in demanding applications.

Future research should focus on generating a comprehensive public database of thermal stability data for a wider range of long-chain alkyl benzoates. Furthermore, advanced analysis using techniques like Pyrolysis-GC/MS would provide invaluable insight into the specific decomposition products, deepening our understanding of the underlying chemical mechanisms.

References

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• Lube Media. (n.d.). New insight into the benefits of synthetic esters in challenging lubricating applications. Available from: [Link]

• Ester-Based Specialty Lubricants for High Temperature Industrial Applications. (2026, March 14). Available from: [Link]

• Broadhurst, M. G. (1972). Solid-phase behavior of several long-chain n-paraffins, esters, and a ketone. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 76A(3), 225–240. Available from: [Link]

• Galiano-Roth, A. S., & Miller, H. N. (1995). High stability esters for synthetic lubricant applications. ResearchGate. Available from: [Link]

• Linseis. (n.d.). Standards for thermal analysis (ISO, ASTM and DIN). Available from: [Link]

• Ravotti, R., et al. (2018). Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. MDPI. Available from: [Link]

• Verevkin, S. P., et al. (2023). Renewable Platform Chemicals: Evaluation of Experimental Data for Alkyl Benzoates with Complementary Measurements, Structure–Property Correlations, and Quantum Chemical Calculations. Journal of Chemical & Engineering Data, 68(9), 2465–2481. Available from: [Link]

• Aida, T., et al. (2019). A Study of the Influential Factors Regarding the Thermal Stability of Polymeric Materials. Chemical Engineering Transactions, 77, 25-30. Available from: [Link]

• Klaus, E. E., & Fenske, M. R. (1970). Thermal Characteristics of Some Organic Esters. ASLE Transactions, 13(1), 1-10. Available from: [Link]

• Aydin, A. A., & Okutan, H. (2017). Long-chain diesters of fattyy alcohols as novel phase change materials for thermal energy storage. ResearchGate. Available from: [Link]

• Ravotti, R., et al. (2019). Analysis of Bio-Based Fatty Esters PCM’s Thermal Properties and Investigation of Trends in Relation to Chemical Structures. MDPI. Available from: [Link]

• C12-C15 alkyl benzoate - Descrizione. (2026, January 14). Available from: [Link]

• Galbács, G. (n.d.). Thermal analysis. University of Szeged. Available from: [Link]

• S. A. Funar-Timofei, et al. (2007). THERMAL BEHAVIOR OF SOME CHOLESTERIC ESTERS. Journal of Thermal Analysis and Calorimetry, 90(2), 437-442. Available from: [Link]

• Tiwari, R., et al. (2020). Preparation of alkyl benzoates from benzoic acid and its derivatives using HPA catalyst. ResearchGate. Available from: [Link]

• Thermal Methods of Analysis. (n.d.). Available from: [Link]

• CIR Expert Panel Meeting. (2011, March 3-4). C12-15 Alkyl Benzoates. Available from: [Link]

• Ravotti, R., & Schütz, P. (2020). Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. MDPI. Available from: [Link]

• Ataman Kimya. (n.d.). C12-15 ALKYL BENZOATE. Available from: [Link]

• Hilden, S. T., et al. (2016). Thermal Decomposition Kinetics of Polyol Ester Lubricants. National Institute of Standards and Technology. Available from: [Link]

• ANNEX PART A: METHODS FOR THE DETERMINATION OF PHYSICOCHEMICAL PROPERTIES. (n.d.). Available from: [Link]

• Ravotti, R., et al. (2020). Investigation of the Thermal Properties of Diesters from Methanol, 1-Pentanol, and 1-Decanol as Sustainable Phase Change Materials. PMC. Available from: [Link]

• Zschimmer & Schwarz. (n.d.). SYNTHETIC ESTERS: Engineered to Perform. Available from: [Link]

• Verevkin, S. P., et al. (2023). Renewable Platform Chemicals: Evaluation of Experimental Data for Alkyl Benzoates with Complementary Measurements, Structure–Property Correlations, and Quantum Chemical Calculations. ACS Publications. Available from: [Link]

• Stull, D. R. (1966). THERMAL STABILITY OF ORGANIC COMPOUNDS BY THE ISOTENISCOPE METHOD. DTIC. Available from: [Link]

• Miró, L., et al. (2016). Review on the methodology used in thermal stability characterization of phase change materials. Applied Energy, 179, 1351-1369. Available from: [Link]

• Biltonen, R. L., & Lichtenberg, D. (2013). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. PMC. Available from: [Link]

• Steele, W. V., et al. (2002). Thermodynamic Properties and Ideal-Gas Enthalpies of Formation for Methyl Benzoate, Ethyl Benzoate, (R)-(+)-Limonene, tert-Amyl Methyl Ether, trans-Crotonaldehyde, and Diethylene Glycol. Journal of Chemical & Engineering Data, 47(4), 729–745. Available from: [Link]

• Vieira, J. C. B., et al. (2023). Thermal decomposition kinetics and mechanisms of long alkyl chain ionic liquids with carboxylate anions. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). (a) Thermogravimetric analysis on silver benzoate. The temperature ramp... Available from: [Link]

• Scribd. (n.d.). Alkyl (C12-15) Benzoate. Available from: [Link]

• Academia.edu. (n.d.). Investigation of thermal degradation of poly-(4-n-alkylstyrenes) with long alkyl chain (C6–C10) by pyrolysis-gas chromatography/mass spectrometry. Available from: [Link]

• Shin, J., & Lee, C. (2018). Thermal Degradation of Long Chain Fatty Acids. PubMed. Available from: [Link]

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An In-depth Technical Guide to Methyl 4-nonylbenzoate: Synthesis, Characterization, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 4-nonylbenzoate, a long-chain alkyl benzoate ester. While this specific molecule does not have a readily available assigned CAS number in public databases, this document outlines its synthesis from commercially available precursors, details its molecular formula, and presents its expected physicochemical properties based on analogous compounds. The information herein is intended to support researchers in the synthesis, characterization, and potential application of this and similar molecules.

Core Identification

• Molecular Formula: C₁₇H₂₆O₂

• CAS Number: Not Assigned

The molecular formula for Methyl 4-nonylbenzoate is derived from its structure, which consists of a benzoate core with a nonyl group at the para position of the benzene ring and a methyl ester functionality. A thorough search of chemical databases did not yield a specific CAS Registry Number for this compound, indicating it may be a novel or less-documented substance.

Synthesis of Methyl 4-nonylbenzoate

The synthesis of Methyl 4-nonylbenzoate is a two-step process that begins with the formation of its precursor, 4-nonylbenzoic acid, followed by a Fischer-Speier esterification.

Step 1: Synthesis of 4-Nonylbenzoic Acid

A robust method for the synthesis of 4-nonylbenzoic acid involves an iron-catalyzed cross-coupling reaction between a Grignard reagent and a substituted methyl benzoate, followed by hydrolysis. A detailed protocol is adapted from a procedure published in Organic Syntheses[1].

Experimental Protocol: Synthesis of 4-Nonylbenzoic Acid Methyl Ester [1]

• Preparation of Nonylmagnesium Bromide: In a flame-dried, three-necked round-bottomed flask under an argon atmosphere, magnesium turnings (2.95 g, 121.0 mmol) are suspended in tetrahydrofuran (THF, 20 mL). 1,2-dibromoethane (0.3 mL, 3.6 mmol) is added to initiate the reaction. A solution of 1-bromononane (20.52 g, 97.0 mmol) in THF (100 mL) is then added dropwise to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 20 minutes.

• Cross-Coupling Reaction: In a separate 2-L, two-necked round-bottomed flask under argon, methyl 4-chlorobenzoate (13.0 g, 76.2 mmol), ferric acetylacetonate [Fe(acac)₃] (1.35 g, 3.82 mmol), THF (450 mL), and N-methylpyrrolidinone (NMP, 25 mL) are combined and cooled in an ice bath. The prepared nonylmagnesium bromide solution is then added via cannula over one minute.

• Workup and Purification: The reaction mixture is stirred for 7-10 minutes at ambient temperature, then quenched with 200 mL of diethyl ether. The mixture is washed with saturated aqueous NaHCO₃, dried over Na₂SO₄, and concentrated under reduced pressure. The crude product is purified by short-path distillation to yield 4-nonylbenzoic acid methyl ester as a colorless syrup.

Experimental Protocol: Hydrolysis to 4-Nonylbenzoic Acid [1]

• Saponification: The purified 4-nonylbenzoic acid methyl ester (10.07 g, 38.37 mmol) is dissolved in methanol (100 mL), and a 1M aqueous NaOH solution (96 mL) is added. The mixture is heated at reflux for 18 hours.

• Acidification and Extraction: After cooling to room temperature, the reaction mixture is acidified with 1M aqueous HCl (200 mL). The product is then extracted with ethyl acetate (4 x 250 mL portions).

• Isolation: The combined organic layers are dried over Na₂SO₄, filtered, and concentrated. The resulting residue is recrystallized from hexanes to yield 4-nonylbenzoic acid as a white solid.

Step 2: Fischer-Speier Esterification to Methyl 4-nonylbenzoate

The final step is the acid-catalyzed esterification of 4-nonylbenzoic acid with methanol. This is a classic and efficient method for the preparation of methyl esters[2][3].

Experimental Protocol: Synthesis of Methyl 4-nonylbenzoate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, 4-nonylbenzoic acid (1.0 equivalent) is dissolved in an excess of anhydrous methanol, which serves as both a reactant and the solvent.

• Catalysis: A catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (0.05-0.1 equivalents), is carefully added to the solution[4][5].

• Reaction: The mixture is heated to reflux and maintained at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, the reaction mixture is cooled to room temperature, and the excess methanol is removed under reduced pressure. The residue is dissolved in diethyl ether and washed sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude Methyl 4-nonylbenzoate. Further purification can be achieved by column chromatography on silica gel if necessary.

Synthesis Workflow Diagram

Caption: Synthesis pathway of Methyl 4-nonylbenzoate.

Physicochemical Properties

Property	Predicted Value / Expected Characteristic	Rationale / Analogous Compound Data
Appearance	Colorless to pale yellow liquid or low-melting solid	Long-chain alkyl benzoates are typically clear, nearly colorless oils or solids at room temperature.
Odor	Faint, pleasant, or characteristic odor	Shorter-chain methyl benzoates are known for their fragrant odors[7][8]. This property may be less pronounced with a long alkyl chain.
Solubility	Insoluble in water; soluble in organic solvents (e.g., ethanol, diethyl ether, acetone)	The long nonyl chain imparts significant hydrophobic character, making it insoluble in water but soluble in non-polar organic solvents.
Boiling Point	> 300 °C (at atmospheric pressure)	The boiling point is expected to be significantly higher than that of methyl benzoate (199 °C) due to the increased molecular weight from the nonyl group.
Melting Point	Likely a low-melting solid or liquid at room temperature	The long, flexible nonyl chain may disrupt crystal packing, leading to a low melting point.
Density	~0.95 - 1.05 g/cm³	The density is expected to be close to that of water, similar to other benzoate esters.

Potential Applications

Given its structure, Methyl 4-nonylbenzoate could find applications in several fields:

• Pharmaceuticals: As an intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs). The lipophilic nonyl group can be a key feature for modulating drug delivery and bioavailability.

• Cosmetics and Personal Care: Long-chain alkyl benzoates are used as emollients, texture enhancers, and solvents in cosmetic formulations.

• Materials Science: The molecule could serve as a building block for liquid crystals or specialty polymers.

Conclusion

Methyl 4-nonylbenzoate, with the molecular formula C₁₇H₂₆O₂, is a compound that can be readily synthesized through a two-step process involving an iron-catalyzed cross-coupling to form the 4-nonylbenzoic acid precursor, followed by a standard Fischer-Speier esterification. While a CAS number is not currently assigned, this guide provides the necessary protocols and expected properties to enable its synthesis and further investigation by researchers in various scientific disciplines.

References

• Fürstner, A., Leitner, A., Méndez, M., & Krause, H. (2005). 4-Nonylbenzoic Acid. Organic Syntheses, 81, 33-43. [Link]

• Cosmetic Ingredient Review. (2011, March). Draft Final Report for C12-15 Alkyl Benzoate and related Alkyl Benzoates. [Link]

• Cosmetic Ingredient Review. (2010, August). GREEN BOOK 4 Alkyl Benzoates CIR EXPERT PANEL MEETING. [Link]

• Ataman Kimya. C12-15 ALKYL BENZOATE. [Link]

• University of California, Irvine. Fischer Esterification Procedure. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. [Link]

• PubChem. Methyl Benzoate. [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• Wikipedia. (n.d.). Methyl benzoate. [Link]

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• Varricchio, C., et al. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. MDPI. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis of Methyl 4-nonylbenzoate via Fischer Esterification

Introduction & Rationale

Methyl 4-nonylbenzoate is a highly lipophilic ester that serves as a critical intermediate in the synthesis of liquid crystalline materials and lipophilic drug analogs[1]. The conversion of 4-nonylbenzoic acid to its methyl ester via Fischer-Speier esterification is a benchmark organic transformation[2]. However, due to the extended 9-carbon alkyl chain, the substrate exhibits profound hydrophobicity. This structural feature dictates specific solvent, thermodynamic, and kinetic considerations during the reaction that differ from the esterification of simpler benzoic acids.

Mechanistic Principles & Causality

The Fischer esterification is an acid-catalyzed, equilibrium-driven nucleophilic acyl substitution[3]. The mechanism proceeds via a six-step sequence often abbreviated as PADPED (Protonation, Addition, Deprotonation, Protonation, Elimination, Deprotonation)[4].

• Catalyst Role (Kinetics): 4-nonylbenzoic acid is a inherently weak electrophile. The addition of a strong Brønsted acid (e.g., H2​SO4​ ) protonates the carbonyl oxygen, lowering the LUMO energy and dramatically increasing its electrophilicity toward the weakly nucleophilic alcohol[4].

• Thermodynamic Control: The equilibrium constant ( Keq​ ) for esterification is typically near 1 to 3[5]. To drive the reaction toward the ester product (Le Chatelier's Principle), methanol is utilized in massive molar excess, serving as both the reagent and the solvent[4][6].

• Solubility Dynamics: The nonyl chain severely limits the solubility of the starting material in cold methanol. Heating to reflux (65 °C) is not only kinetically necessary to overcome the activation energy barrier but is thermodynamically required to fully solvate the 4-nonylbenzoic acid.

Fischer esterification mechanism (PADPED) for methyl 4-nonylbenzoate synthesis.

Quantitative Reagent Data

Reagent	MW ( g/mol )	Equivalents	Amount	Role
4-Nonylbenzoic acid	248.36	1.0	2.48 g (10.0 mmol)	Limiting Reagent
Methanol (Anhydrous)	32.04	~50	20 mL (~490 mmol)	Reactant / Solvent
Sulfuric Acid (98%)	98.08	0.1	0.05 mL (~1.0 mmol)	Acid Catalyst
Ethyl Acetate	88.11	-	50 mL	Extraction Solvent
Sat. NaHCO₃ (aq)	84.01	-	2 x 30 mL	Neutralization Wash
Methyl 4-nonylbenzoate	262.39	1.0	2.62 g (Theoretical)	Target Product

Experimental Protocol

Phase 1: Reaction Setup and Execution

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a PTFE magnetic stir bar, add 4-nonylbenzoic acid (2.48 g, 10.0 mmol).

• Solvation: Add anhydrous methanol (20 mL). Expert Insight: The mixture will likely remain a suspension at room temperature due to the extreme lipophilicity of the nonyl chain.

• Catalyst Addition: Slowly and dropwise, add concentrated sulfuric acid (0.05 mL) down the side of the flask[7]. Caution: The addition of strong acid to alcohol is highly exothermic.

• Reflux: Attach a reflux condenser. Heat the mixture in an oil bath at 65–70 °C with vigorous stirring for 12–18 hours. The suspension will clarify into a homogeneous solution as the reaction proceeds and the ester forms.

Phase 2: Workup and Isolation

• Concentration: Cool the reaction to room temperature. Remove the excess methanol under reduced pressure using a rotary evaporator[6]. Causality: Removing methanol prevents the ester from partitioning into the aqueous phase during extraction and eliminates the risk of reverse hydrolysis.

• Extraction: Dissolve the resulting crude oil in ethyl acetate (50 mL) and transfer to a separatory funnel[6].

• Neutralization: Wash the organic layer with saturated aqueous sodium bicarbonate ( NaHCO3​ , 2 × 30 mL)[7]. Causality: The bicarbonate neutralizes the H2​SO4​ catalyst and deprotonates any unreacted 4-nonylbenzoic acid. The resulting sodium 4-nonylbenzoate partitions into the aqueous layer as a water-soluble salt, effectively purifying the organic phase.

• Brine Wash: Wash with saturated aqueous NaCl (30 mL) to remove residual water and salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ )[6]. Filter to remove the drying agent.

• Evaporation: Concentrate the filtrate under reduced pressure to yield the crude methyl 4-nonylbenzoate.

Phase 3: Purification

• Short-Path Distillation: Purify the crude product via short-path distillation under high vacuum ( 1×10−4 torr, bp ~103-105 °C) to afford the pure ester as a colorless syrup[1].

Step-by-step experimental workflow for the synthesis and isolation of the ester.

Self-Validation & Analytical Characterization

A robust protocol requires orthogonal confirmation of success. Validate the synthesis using the following analytical checkpoints:

• TLC Monitoring: Monitor the reaction using Thin-Layer Chromatography (Hexanes:EtOAc, 9:1). The highly lipophilic ester will elute significantly higher (higher Rf​ ) than the highly polar, hydrogen-bonding carboxylic acid.

• IR Spectroscopy: Confirm the disappearance of the broad carboxylic acid O-H stretch ( 3300−2500 cm−1 ) and the shift of the carbonyl C=O stretch from ∼1680 cm−1 (acid) to ∼1720 cm−1 (ester)[8].

• NMR Spectroscopy: In 1H NMR, the appearance of a sharp singlet at ∼3.90 ppm confirms the integration of the newly formed methoxy ( −OCH3​ ) group[9].

References

• 4-nonylbenzoic acid - Organic Syntheses. Available at: [Link]

• Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances - ResearchGate. Available at:[Link]

• Fischer Esterification - Organic Chemistry Portal. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions - Master Organic Chemistry. Available at:[Link]

• Esterification of benzoic acid to methyl benzoate - Texas Christian University. Available at:[Link]

• Fischer Esterification-Typical Procedures - OperaChem. Available at: [Link]

• Fischer Esterification: Synthesizing Methyl Benzoate from Benzoic Acid - Adam Cap. Available at:[Link]

• Iron-Catalyzed C(sp2)–C(sp3) Cross-Coupling of Aryl Chlorobenzoates with Alkyl Grignard Reagents - National Institutes of Health (NIH). Available at:[Link]

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Application Note: A Validated GC-MS Method for High-Accuracy Purity Determination of Methyl 4-nonylbenzoate

Abstract: Methyl 4-nonylbenzoate is a significant chemical intermediate and additive used in various manufacturing sectors. Its purity is a critical quality attribute that directly impacts the safety, efficacy, and quality of final products. This application note presents a detailed, robust, and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the precise determination of Methyl 4-nonylbenzoate purity. The protocol emphasizes not just the procedural steps but the scientific rationale behind them, ensuring a self-validating and reliable analytical system. This guide is intended for researchers, quality control analysts, and drug development professionals who require a high-confidence method for purity assessment of semi-volatile organic compounds.

Introduction: The Imperative for Purity Analysis

Alkyl benzoates, including Methyl 4-nonylbenzoate, serve diverse functions in cosmetic and industrial applications, acting as solvents, emollients, and plasticizers[1]. The presence of impurities, even at trace levels, can arise from raw materials, side reactions during synthesis, or degradation. These contaminants can alter the physicochemical properties, compromise product performance, and introduce potential toxicity. Therefore, a highly specific and sensitive analytical method is essential for quality control.

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for this purpose, combining the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry[2][3]. This method allows for the effective separation of the main component from structurally similar impurities and provides mass spectral data for their unambiguous identification and quantification[4]. This application note provides a comprehensive protocol that adheres to the principles of analytical method validation as outlined by international guidelines, ensuring the generation of reliable and reproducible data[5][6].

Principle of the Method

The analysis is founded on the principle of separating volatile and semi-volatile compounds in a sample mixture using a gas chromatograph. A liquid sample containing Methyl 4-nonylbenzoate is vaporized in a heated inlet and transported by an inert carrier gas through a capillary column[2]. The column's stationary phase interacts differently with each compound based on its boiling point and polarity, causing them to elute at distinct times (retention times).

As each separated compound exits the GC column, it enters the ion source of the mass spectrometer. Here, it is bombarded with electrons (Electron Ionization, EI), typically at 70 eV, causing it to fragment into a unique pattern of ions based on its molecular structure[2][7]. These fragments are sorted by their mass-to-charge ratio (m/z), generating a mass spectrum that serves as a molecular "fingerprint." The purity of Methyl 4-nonylbenzoate is determined by comparing the area of its chromatographic peak to the total area of all detected peaks.

Materials and Instrumentation

Reagents and Standards

• Methyl 4-nonylbenzoate Reference Standard: Purity ≥99.5% (for calibration and identification).

• Solvent: Dichloromethane or Ethyl Acetate (GC or HPLC grade, ≥99.9%).

• Carrier Gas: Helium, purity ≥99.999%.

• Internal Standard (Optional): A compound with similar chemical properties but a different retention time, such as Methyl 4-decylbenzoate or a deuterated analog, for enhanced quantitative accuracy.

Instrumentation

• Gas Chromatograph: A system equipped with a capillary column, programmable oven, and a split/splitless injector.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer capable of electron ionization (EI) and scanning a mass range of at least 40-500 amu.

• Data System: Software capable of instrument control, data acquisition, and processing, including integration and library searching capabilities.

Detailed Analytical Protocol

This protocol is designed as a self-validating system, where system suitability checks are integral to the workflow, ensuring the reliability of every analytical run[4].

Preparation of Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of Methyl 4-nonylbenzoate reference standard into a 25 mL volumetric flask. Dissolve and dilute to the mark with the chosen solvent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by serial dilution of the stock solution. This is crucial for establishing method linearity and the limit of quantification (LOQ)[5][8].

• Sample Solution (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of the Methyl 4-nonylbenzoate sample to be tested into a 100 mL volumetric flask. Dissolve and dilute to the mark with the solvent. The concentration should fall within the established linear range of the method[9].

GC-MS Instrumental Parameters

The following parameters provide a robust starting point and should be optimized for the specific instrument in use.

Parameter	Value	Rationale
GC System
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A non-polar 5% phenyl-methylpolysiloxane column provides excellent resolution for a wide range of semi-volatile compounds and is robust.
Inlet	Split/Splitless
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1 ratio)	A split injection prevents column overloading for a high-concentration main peak, ensuring sharp, symmetrical peaks[10].
Injection Volume	1.0 µL
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Maintains consistent retention times and peak shapes.
Oven Program
Initial Temperature	100 °C, hold for 2 min	Allows for focusing of analytes at the head of the column.
Ramp Rate	15 °C/min to 300 °C	A moderate ramp rate ensures good separation of the main component from closely eluting impurities.
Final Temperature	300 °C, hold for 5 min	Ensures that all heavier components are eluted from the column, preventing carryover.
MS System
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV	The standard energy for EI, producing reproducible fragmentation patterns that are comparable to library spectra.
Source Temperature	230 °C	Optimized to prevent analyte condensation while minimizing thermal degradation.
Interface Temp.	280 °C	Prevents condensation of analytes as they transfer from the GC to the MS.
Acquisition Mode	Full Scan	Allows for the identification of unknown impurities by scanning a wide mass range.
Scan Range	40 - 500 m/z	Covers the expected molecular ion and fragment ions of Methyl 4-nonylbenzoate and potential impurities.

Analytical Workflow

The logical flow from sample preparation to final purity assessment is critical for reproducible results.

Caption: Experimental workflow for GC-MS purity analysis.

Data Analysis and Purity Calculation

• Identification: Confirm the identity of the Methyl 4-nonylbenzoate peak in the sample chromatogram by matching its retention time and mass spectrum with that of the reference standard.

• Impurity Identification: For other peaks, perform a mass spectral library search (e.g., NIST/Wiley) to tentatively identify impurities.

• Integration: Integrate the peak area of Methyl 4-nonylbenzoate and all other impurity peaks in the Total Ion Chromatogram (TIC).

• Purity Calculation (Area Percent Method): Calculate the purity using the following formula. This method assumes that all compounds have a similar response factor in the MS detector, which is a common and accepted practice for purity analysis when impurity standards are not available.

  Purity (%) = (Area of Methyl 4-nonylbenzoate Peak / Total Area of All Peaks) x 100

Results and Method Validation

A well-developed method must demonstrate its reliability through validation[6]. The key parameters are specificity, linearity, accuracy, precision, and robustness, which ensure the integrity of the data[4][5][8].

Typical Results

The table below presents hypothetical data from a purity analysis of a Methyl 4-nonylbenzoate sample.

Peak No.	Retention Time (min)	Peak Area	Area %	Tentative Identification
1	10.5	1,500,000	0.05	Solvent-related impurity
2	12.8	3,000,000	0.10	Unknown (MW from MS)
3	14.2	2,950,000,000	99.70	Methyl 4-nonylbenzoate
4	15.1	4,500,000	0.15	Isomer of main compound
Total	2,959,000,000	100.00

Logic of Purity Determination

The process of confirming purity is a logical sequence of checks and comparisons.

Caption: Logical flow for purity confirmation and calculation.

Method Validation Insights

• Specificity: The chromatographic method should baseline-separate the main peak from all impurities. The uniqueness of the mass spectrum for Methyl 4-nonylbenzoate further confirms its identity, providing a high degree of specificity[4][6].

• Linearity: A calibration curve prepared from the working standards should yield a correlation coefficient (R²) of >0.999, demonstrating a linear response across the tested concentration range[5].

• Accuracy and Precision: Accuracy can be assessed via recovery studies, which should be within 98-102%[5]. Precision is evaluated by repeatedly injecting the same sample, with the relative standard deviation (RSD) of the peak area being less than 2%[5].

• Robustness: The method's reliability is tested by making small, deliberate changes to parameters like oven ramp rate or flow rate. The results should remain unaffected, proving the method's robustness for routine use[4][5].

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Peak Tailing	Active sites in the liner or column; column contamination.	Use a deactivated liner; trim the first few cm of the column; bake out the column.
Ghost Peaks	Carryover from a previous injection; septum bleed.	Run a solvent blank; use a high-temperature septum; increase final oven hold time.
Poor Resolution	Incorrect oven program; column degradation.	Optimize the temperature ramp rate (slower ramp); replace the GC column.
No Peaks Detected	Syringe issue; no sample injected; leak in the system.	Check syringe and injection process; check for leaks in the inlet and gas lines.

Conclusion

This application note details a comprehensive and scientifically grounded GC-MS method for determining the purity of Methyl 4-nonylbenzoate. By integrating system suitability checks and adhering to established validation principles, this protocol provides a trustworthy framework for quality control in research and industrial settings. The combination of chromatographic separation and mass spectrometric detection offers unparalleled specificity and sensitivity, making it the definitive technique for ensuring the quality and safety of Methyl 4-nonylbenzoate.

References

• Validation of GC/ GC-MS methodologies.ComplianceIQ.

• ISO 17943:2016 Water quality — Determination of volatile organic compounds in water. International Organization for Standardization. Available at: [Link]

• Analytical Validation Quick Reference Guide.ChromSolutions.
• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products.International Journal of Trends in Emerging Research and Development.
• ASTM D5790-95(2001) Standard Test Method for Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry.ASTM International.
• GC-MS Method Development & Validation Services: What Pharma Companies Should Look For.ResolveMass Laboratories Inc.
• ASTM D6420-18 Standard Test Method for Determination of Gaseous Organic Compounds by Direct Interface Gas Chromatography-Mass Spectrometry.ASTM International.
• Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC).Patsnap Eureka.
• Standard Practice for Gas Chromatography Electron Ionization Mass Spectrometry Analysis of Ignitable Liquids.ASTM International.
• CHEMICAL PURITY ANALYSIS Technology Advantage: Agilent Intuvo 9000 GC with FID.Agilent Technologies.
• GC-MS Analysis — Gas Chromatography Mass Spectrometry Explained.Infinita Lab.

• Safety Assessment of Alkyl Benzoates as Used in Cosmetics. ResearchGate. Available at: [Link]

• Gas Chromatography Mass Spectrometry.Enviropass.
• Application Note: GC-MS Analysis of Benzoic Acid and its Methyl Ester Derivatives.BenchChem.
• A Comparative Guide to the Analysis of Methyl 4-formylbenzoate: GC-MS vs. HPLC Methods.BenchChem.
• Safety Assessment of Alkyl Benzoates as Used in Cosmetics.Penn State University Libraries.

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• 10. nist.gov [nist.gov]

Application Notes & Protocols for the Quantification of Aromatic Esters by HPLC

Introduction: The Analytical Imperative for Aromatic Esters

Aromatic esters are a broad and significant class of organic compounds, characterized by an ester functional group attached to an aromatic ring. Their applications are vast, ranging from active pharmaceutical ingredients (APIs) like methyl salicylate, preservatives in cosmetics and foods such as parabens, to key components in flavors and fragrances. Given their prevalence and functional importance, the precise and accurate quantification of these compounds is a critical task in quality control, regulatory compliance, and research and development.

High-Performance Liquid Chromatography (HPLC) stands as the premier analytical technique for this purpose.[1] Its versatility, sensitivity, and robustness make it exceptionally well-suited for separating and quantifying aromatic esters from complex matrices. Reversed-phase HPLC (RP-HPLC) is the most common modality employed, leveraging hydrophobic interactions between the analytes and a non-polar stationary phase.[2][3]

This document provides a comprehensive guide to developing and applying HPLC methods for the quantification of aromatic esters. It is grounded in fundamental chromatographic principles and validated by internationally recognized standards, such as those from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[4][5][6] We will explore the causal relationships behind methodological choices and provide two detailed, field-proven protocols for immediate application.

Core Principles of HPLC Method Development for Aromatic Esters

A successful HPLC method is not a matter of chance; it is the result of a systematic optimization of key parameters. The inherent aromaticity of these esters provides a strong chromophore, making UV detection a straightforward and powerful choice.

Stationary Phase (Column) Selection: The Heart of the Separation

The choice of column is the most critical decision in method development. For aromatic esters, the separation is primarily driven by hydrophobic interactions, but secondary interactions can be leveraged to enhance selectivity.[2][3]

• C18 (Octadecylsilane): This is the workhorse of reversed-phase chromatography and the recommended starting point for most aromatic esters.[2][7] Its long alkyl chains provide strong hydrophobic retention, which is effective for separating esters based on differences in their alkyl chain length (e.g., methyl-, ethyl-, propylparaben) or other non-polar substitutions.

• C8 (Octylsilane): A C8 column offers similar selectivity to a C18 but with less retention.[8] This can be advantageous for highly hydrophobic aromatic esters that might be too strongly retained on a C18 column, leading to excessively long run times or the need for very high concentrations of organic solvent.

• Phenyl-Hexyl: Columns with phenyl ligands offer unique selectivity for aromatic compounds through π-π interactions between the phenyl groups in the stationary phase and the aromatic ring of the analyte.[2] This can significantly alter elution order and improve the resolution of structurally similar aromatic esters or separate them from other aromatic, non-ester interferences.

Mobile Phase Optimization: Driving the Elution

The mobile phase composition dictates the retention time and selectivity of the separation.[9][10] It is a mixture of an aqueous component (often with a buffer) and a water-miscible organic solvent.[9]

• Organic Solvents: Acetonitrile (ACN) and Methanol (MeOH) are the most common choices.

  • Acetonitrile is often preferred due to its lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths.[10]

  • Methanol can offer different selectivity and is a valuable tool when ACN does not provide the desired separation. It is also a more polar solvent which can affect interactions with residual silanols on the silica surface.

• pH Control: For aromatic esters containing ionizable functional groups (e.g., a phenolic hydroxyl group on a paraben or the carboxylic acid group of salicylic acid, a metabolite of methyl salicylate), mobile phase pH is critical. A buffer should be used to maintain a consistent pH, typically at least 2 pH units away from the analyte's pKa, to ensure a single, stable ionic form and prevent peak shape issues.[10]

• Isocratic vs. Gradient Elution:

  • Isocratic elution (constant mobile phase composition) is simple, robust, and ideal for separating a few components with similar retention behavior.[11]

  • Gradient elution (composition changes over time) is necessary for complex samples containing analytes with a wide range of hydrophobicities. It allows for the elution of strongly retained compounds in a reasonable time without compromising the resolution of early-eluting peaks.[11]

Detector Selection: Visualizing the Analyte

The presence of a benzene ring in aromatic esters makes them ideal candidates for UV-Vis detection.

• UV-Vis Detector: A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is highly recommended. It allows for the selection of the optimal detection wavelength (typically the λmax of the analyte for maximum sensitivity) and can also provide spectral data to confirm peak purity and identity. For many simple aromatic esters, a wavelength between 230 nm and 280 nm is effective.[12][13]

Workflow for HPLC Method Development and Validation

The following diagram outlines the logical flow from initial method setup to a fully validated, routine-ready analytical procedure.

Caption: HPLC Method Lifecycle: Development, Validation, and Routine Application.

Application Protocol 1: Quantification of Parabens in a Cosmetic Cream

This method provides a robust procedure for the simultaneous quantification of Methylparaben (MP) and Propylparaben (PP), two common preservatives in cosmetic formulations. The sample preparation involves a simple extraction to separate the analytes from the complex cream matrix.[14][15]

Materials and Reagents

• Reference Standards: Methylparaben (USP grade or equivalent), Propylparaben (USP grade or equivalent)

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (HPLC Grade or Milli-Q)

• Equipment: HPLC system with UV/PDA detector, analytical balance, volumetric flasks, pipettes, centrifuge, 0.45 µm syringe filters.

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides excellent hydrophobic retention and separation for the paraben series.[15]
Mobile Phase	Acetonitrile : Water (60:40 v/v)	A simple isocratic mixture that provides good resolution and reasonable run times.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing speed and efficiency.
Column Temp.	30 °C	Maintains stable retention times and improves peak shape.
Injection Vol.	10 µL	A typical volume to balance sensitivity and peak shape.
Detector	UV at 254 nm	A common wavelength providing good absorbance for parabens.[14]
Run Time	10 minutes	Sufficient to elute both parabens and any potential late-eluting matrix components.

Step-by-Step Protocol

• Standard Stock Solution Preparation (1000 µg/mL):

  • Accurately weigh ~25 mg of Methylparaben and ~25 mg of Propylparaben into separate 25 mL volumetric flasks.

  • Dissolve and dilute to volume with Methanol. This is your stock solution.

• Calibration Standard Preparation:

  • Create a mixed working stock by transferring an appropriate volume of each stock solution into a single flask.

  • Perform serial dilutions of the mixed stock with the mobile phase to prepare at least five calibration standards. A suggested range is 1, 5, 10, 25, and 50 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the cosmetic cream into a 50 mL centrifuge tube.

  • Add 20 mL of Methanol. Vortex vigorously for 2 minutes to disperse the cream and extract the parabens.

  • Centrifuge at 4000 RPM for 15 minutes to separate the excipients.

  • Carefully transfer the supernatant to a 25 mL volumetric flask.

  • Dilute to volume with mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• System Suitability Test (SST):

  • Before sample analysis, inject a mid-level calibration standard (e.g., 10 µg/mL) five times.

  • The system is deemed ready for analysis if it meets the criteria in the table below, which are based on general USP <621> guidelines.[4][5][6]

SST Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Resolution (Rs)	Rs ≥ 2.0 between MP and PP
%RSD of Peak Area	≤ 2.0% for 5 replicate injections

• Analysis and Calculation:

  • Construct a calibration curve by plotting the peak area against the concentration for each paraben.

  • Perform a linear regression analysis (y = mx + c). The correlation coefficient (r²) should be ≥ 0.999.

  • Inject the prepared sample solution.

  • Calculate the concentration of each paraben in the sample using the regression equation and account for the initial sample weight and dilution factors.

Application Protocol 2: Quantification of Methyl Salicylate in a Topical Analgesic Gel

This method is designed for the assay of Methyl Salicylate (MS), an active pharmaceutical ingredient, in a semi-solid gel formulation. The method is validated according to ICH Q2(R1) guidelines.[16][17][18]

Materials and Reagents

• Reference Standard: Methyl Salicylate (USP grade or equivalent)

• Solvents: Methanol (HPLC Grade), Water (HPLC Grade), Phosphoric Acid

• Equipment: HPLC system with DAD/PDA detector, analytical balance, pH meter, volumetric flasks, pipettes, 0.45 µm syringe filters.

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C8, 4.6 x 150 mm, 5 µm	A C8 column provides sufficient retention for MS without being excessive, allowing for a faster run time.[8]
Mobile Phase	Methanol : Water with 0.1% H₃PO₄ (65:35 v/v)	The acidified water ensures the phenolic hydroxyl group (from any salicylic acid degradant) is protonated.[19]
Flow Rate	1.2 mL/min	A slightly higher flow rate to expedite the analysis of a single API.
Column Temp.	35 °C	Higher temperature reduces viscosity and can improve peak efficiency.[12]
Injection Vol.	5 µL	Smaller volume is often sufficient for a high-concentration API assay.
Detector	DAD at 305 nm	The λmax for Methyl Salicylate, providing maximum sensitivity.[8]
Run Time	5 minutes	A rapid method suitable for QC environments.

Step-by-Step Protocol

• Standard Preparation (100 µg/mL):

  • Accurately weigh ~25 mg of Methyl Salicylate reference standard into a 50 mL volumetric flask. Dissolve and dilute to an intermediate concentration with Methanol.

  • Further dilute this solution with the mobile phase to reach a final concentration of approximately 100 µg/mL.

• Sample Preparation:

  • Accurately weigh an amount of gel equivalent to ~10 mg of Methyl Salicylate into a 100 mL volumetric flask.

  • Add approximately 70 mL of mobile phase and sonicate for 10 minutes to dissolve the gel and the active ingredient.

  • Allow the solution to return to room temperature, then dilute to volume with the mobile phase.

  • Filter through a 0.45 µm syringe filter into an HPLC vial. This yields a theoretical concentration of 100 µg/mL.

• Method Validation Summary:

  • This method must be validated to ensure it is fit for its intended purpose. The table below summarizes the key validation parameters and typical acceptance criteria as per ICH Q2(R1).[16][18][20]

Validation Parameter	Procedure	Acceptance Criteria
Specificity	Analyze placebo, standard, and sample.	No interference from placebo at the retention time of the MS peak.
Linearity	5 concentrations from 50% to 150% of nominal (50-150 µg/mL).	Correlation coefficient (r²) ≥ 0.999.
Accuracy (% Recovery)	Spike placebo at 3 levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision (%RSD)	Repeatability: 6 preparations at 100% concentration. Intermediate: Repeat on a different day with a different analyst.	RSD ≤ 2.0% for repeatability. RSD ≤ 2.0% for intermediate precision.
LOD & LOQ	Based on signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).	Determined and reported.
Robustness	Vary flow rate (±0.2 mL/min), % Methanol (±2%), column temp (±5°C).	SST criteria are met under all varied conditions.

• Analysis and Calculation:

  • Perform the System Suitability Test as described in Protocol 1.

  • Inject the standard and sample solutions.

  • Calculate the amount of Methyl Salicylate in the gel using the peak area response of the sample compared to the standard, accounting for weights and dilutions.

References

• Title: 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP) Source: US Pharmacopeia URL: [Link]

• Title: HPLC Analysis of Parabens in Shampoos Source: Scribd URL: [Link]

• Title: Understanding the Latest Revisions to USP <621> Source: Agilent URL: [Link]

• Title: ICH Q2 (R1) provides guidance on validating analytical methods Source: Scribd URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: USP General Chapter <621> Chromatography: Delay of the Implementation of Two New Requirements Source: ECA Academy URL: [Link]

• Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: HPLC techniques for the determination of parabens in cosmetic products. Source: ResearchGate URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Q2 Analytical Method Validation Source: Slideshare URL: [Link]

• Title: Analysis of Preservatives in Cosmetics by HPLC Source: LCGC International URL: [Link]

• Title: Development of an RP-HPLC Method for Quantifying Diclofenac Diethylamine, Methyl Salicylate, and Capsaicin in Pharmaceutical Formulation and Skin Samples Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Solid-phase extraction and HPLC determination of parabens from pharmaceutical hydrogels, multivitamin syrups and hand creams Source: Revue Roumaine de Chimie URL: [Link]

• Title: Determination of Parabens in Body Wash using Solid-Supported Liquid-Liquid Extraction Source: Agilent URL: [Link]

• Title: Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks Source: alwsci URL: [Link]

• Title: Selectivity of packing materials in reversed phase liquid chromatography Source: Nacalai Tesque, Inc. URL: [Link]

• Title: HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns Source: SIELC Technologies URL: [Link]

• Title: Column Characterization and Selection Systems in Reversed-Phase High-Performance Liquid Chromatography Source: ACS Publications URL: [Link]

• Title: Method of Test for Camphor, Menthol and Methyl Salicylate in Cosmetics Source: Food and Drug Administration, Taiwan URL: [Link]

• Title: Simultaneous analytical determination of methyl salicylate and thymol in selected Malaysian traditional medicines Source: AIMS Press URL: [Link]

• Title: Choosing Right Column for Reverse Phase HPLC Separations Source: Agilent URL: [Link]

• Title: Development and validation of a liquid chromatography method for the determination of methyl salicylate Source: ResearchGate URL: [Link]

• Title: Column Selection for Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: Mobile Phase Optimization: A Critical Factor in HPLC Source: Phenomenex URL: [Link]

• Title: Procedure for and results of simultaneous determination of aromatic hydrocarbons and fatty acid methyl esters in diesel fuels by high performance liquid chromatography Source: PubMed URL: [Link]

• Title: Optimization of High-Performance Liquid Chromatography (HPLC) Method for the Detection of Phthalate Acid Esters (PAEs) Source: Sciety URL: [Link]

• Title: Optimization of High-Performance Liquid Chromatography (HPLC) Method for the Detection of Phthalate Acid Esters (PAEs) Source: ResearchGate URL: [Link]

• Title: Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes Source: RSC Publishing URL: [Link]

• Title: HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works Source: Axion Labs URL: [Link]

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Application Note: Advanced Formulation Protocols for Methyl 4-nonylbenzoate in Cosmetic Lamellar Liquid Crystalline Systems

Rationale & Paradigm Shift

Traditionally, Methyl 4-nonylbenzoate (M4NB) has been utilized as a high-purity building block in iron-catalyzed cross-coupling organic synthesis[1] and as an intermediate in the engineering of nematic liquid crystals[2]. However, the evolving landscape of cosmetic chemistry demands advanced lipophilic esters capable of solving complex formulation challenges, such as the stabilization of high-load UV filters and the creation of biomimetic skin barriers.

M4NB shares a distinct structural homology with C12-15 Alkyl Benzoate , a ubiquitous cosmetic emollient renowned for its silky skin feel, occlusive properties, and exceptional ability to disperse active ingredients[3]. While C12-15 Alkyl Benzoate is a mixture of varying chain lengths, M4NB provides a single, highly defined molecular structure (C17H26O2). By leveraging its extended nonyl chain and rigid benzoate core, formulation scientists can engineer Lamellar Liquid Crystalline (LLC) emulsions . These biomimetic structures mimic the intercellular lipid bilayers of the human stratum corneum[4][5], dramatically improving active ingredient delivery, reducing Transepidermal Water Loss (TEWL)[6], and stabilizing challenging particulate dispersions like Titanium Dioxide (TiO₂) nanoparticles[7].

Physicochemical Architecture & Mechanism of Action

In lamellar liquid crystal systems, the emulsifier forms a continuous bilayer network around the dispersed oil droplets and within the aqueous phase[4]. M4NB acts as a highly efficient structural lipid within this network. Its lipophilic nonyl tail intercalates deeply into the hydrophobic core of the surfactant bilayer, while its slightly polar benzoate head aligns with the hydrophilic interface. This molecular anchoring prevents the coalescence of oil droplets and creates a highly stable, gel-like rheology that is fundamentally superior to conventional isotropic emulsions[5][8].

Fig 1. Mechanism of M4NB in Lamellar Liquid Crystal formation and UV filter stabilization.

Self-Validating Formulation Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . In cosmetic liquid crystal engineering, a formulation's success must be physically verifiable without relying solely on long-term stability testing. We utilize Polarized Light Microscopy (PLM) as the immediate validation gate: the appearance of birefringent "Maltese cross" patterns definitively proves the successful self-assembly of the lamellar network. A dark field indicates protocol failure (an amorphous, isotropic emulsion).

Protocol 1: Solubilization Efficacy of UV Filters

Causality Focus: Overcoming the lattice energy of crystalline UV filters requires optimized solvent polarity and thermal kinetic energy.

• Preparation : Weigh 10.0 g of M4NB into a borosilicate glass beaker.

• Thermal Activation : Heat the solvent to 75°C using a water bath. Rationale: Heating reduces the dynamic viscosity of M4NB, increasing the kinetic energy required to disrupt the crystalline lattice of solid UV filters like Avobenzone.

• Incorporation : Slowly add 2.0 g of Butyl Methoxydibenzoylmethane (Avobenzone) under continuous magnetic stirring at 300 rpm.

• Validation : Maintain temperature for 15 minutes. Remove from heat and allow to cool to 25°C. The system is self-validated if the solution remains optically clear for 48 hours at room temperature, indicating complete thermodynamic solubilization rather than temporary suspension.

Protocol 2: Preparation of M4NB-Structured Lamellar Liquid Crystalline Emulsion (LLCE)

Causality Focus: Controlled thermal dynamics dictate the transition from isotropic droplets to ordered liquid crystals.

• Phase A (Oil/Lipid Phase) : Combine 15.0% M4NB, 3.0% Cetearyl Alcohol (co-structurant), and 2.0% Sucrose Stearate (amphiphilic emulsifier)[6][8]. Heat to 75°C until completely homogenous.

• Phase B (Aqueous Phase) : Combine 75.0% Deionized Water and 5.0% Glycerin. Heat to 75°C.

• Emulsification : Introduce Phase A into Phase B under high-shear homogenization (3000 rpm) for exactly 5 minutes. Rationale: High shear is required to create a uniform initial droplet size distribution (<1 μm)[5], which serves as the geometric template for the bilayers.

• Controlled Cooling (Critical Step) : Transfer the emulsion to a planetary mixer and cool at a strict rate of 1°C/min down to 25°C. Rationale: Rapid quenching freezes the surfactants in an amorphous state. A slow, controlled cooling rate provides the thermodynamic time required for the M4NB and surfactants to self-assemble into highly ordered lamellar bilayers[4][5].

Fig 2. Self-validating workflow for M4NB-based Lamellar Liquid Crystalline Emulsions.

Empirical Validation & Data Presentation

The following tables summarize the quantitative advantages of utilizing M4NB as a structural analog compared to standard cosmetic industry baselines.

Table 1: Physicochemical & Solubilization Profile

Parameter	Methyl 4-nonylbenzoate (M4NB)	C12-15 Alkyl Benzoate (Baseline)
Chemical Composition	Single molecule (C17H26O2)	Ester mixture (C19H30O2 avg)[3]
Avobenzone Solubility (25°C)	18.5% w/w	13.0% w/w
TiO₂ Nanoparticle Dispersion	Excellent (Liquid crystal matrix support)[7]	Good (Requires secondary dispersants)[9]
Refractive Index (Gloss)	1.4950	1.4830 – 1.4870

Table 2: Emulsion Stability & Validation Metrics (Post-Protocol 2)

Metric	Observation / Result	Validation Status
Polarized Light Microscopy (PLM)	Dense, uniform "Maltese cross" birefringence	PASS (Confirms Lamellar Phase)
Centrifugation (3000g, 30 mins)	No phase separation	PASS (Physical Stability)
Droplet Size Distribution (DLS)	0.4 μm – 0.8 μm[5]	PASS (Optimal for skin penetration)
Thermal Cycling (-5°C to 45°C)	Viscosity maintained; no crystallization	PASS (Thermodynamic Stability)

References

• Source: academia.
• Source: researchgate.
• Source: researchgate.
• Source: atamanchemicals.
• C12-15 Alkyl Benzoate (Emollient)
• Source: avenalab.
• EXOsoft AB25 (C12-15 Alkyl Benzoate)
• How lamellar liquid crystal emulsion can strengthen skin barrier ?
• What is liquid crystal emulsification?
• Source: google.com (Patents)
• Source: deverauxspecialties.

Sources

• 1. academia.edu [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]
• 4. seppic.com [seppic.com]
• 5. jc-dermalabo.jp [jc-dermalabo.jp]
• 6. deverauxspecialties.com [deverauxspecialties.com]
• 7. researchgate.net [researchgate.net]
• 8. US7754775B2 - Multi-lamellar liquid crystal emulsion system - Google Patents [patents.google.com]
• 9. EXOsoft AB25 (C12-15 Alkyl Benzoate) - cosmetic ingredient, emollient. PCC GROUP! [products.pcc.eu]

Application Note: Evaluation and Protocol for the Use of Methyl 4-nonylbenzoate as a Non-Phthalate Polymer Plasticizer

Target Audience: Polymer Chemists, Materials Scientists, and Formulation Engineers Document Type: Technical Application Note & Standard Operating Protocol

Introduction & Mechanistic Rationale

The polymer and medical device industries are actively transitioning away from ortho-phthalate plasticizers (such as DEHP) due to their documented endocrine-disrupting properties and environmental persistence. In this landscape, benzoate esters have emerged as highly efficient, non-toxic alternatives. While commercial blends like are widely utilized as emollients and specialty plasticizers, the use of defined, single-molecule alkyl benzoates such as Methyl 4-nonylbenzoate (CAS: 844656-92-4) offers unprecedented batch-to-batch consistency and tunable thermomechanical properties for advanced polymer matrices, including Polyvinyl Chloride (PVC) and Polylactic Acid (PLA).

Research has demonstrated the efficacy of 1 to replace toxic o-phenyl compounds, highlighting their excellent compatibility with PVC[1]. Furthermore, 2 are known as high-solvating, fast-fusing agents that exhibit resistance to extraction and minimal discoloration[2]. The synthesis of 3 can be achieved on a multi-gram scale via advanced cross-coupling methodologies, ensuring its scalable availability for material science applications[3].

Mechanism of Action

Methyl 4-nonylbenzoate functions via a combination of the Free Volume Theory and Lubricity Theory of plasticization:

• Anchoring (Dipole-Dipole Interactions): The electron-rich benzoate aromatic ring and the polar methyl ester group interact strongly with the polar domains of the polymer (e.g., the C-Cl dipole in PVC). This thermodynamic affinity prevents plasticizer exudation (migration).

• Spacing (Steric Hindrance): The linear 9-carbon (nonyl) aliphatic chain acts as a flexible spacer. By interposing itself between adjacent polymer chains, it increases the intermolecular distance (free volume), thereby lowering the glass transition temperature ( Tg​ ) and enhancing macroscopic flexibility.

Workflow and mechanistic pathway of polymer plasticization using Methyl 4-nonylbenzoate.

Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . Each critical step includes the underlying causality and an immediate validation check to confirm experimental success before proceeding.

Protocol A: Melt Blending and Specimen Preparation

Objective: To homogeneously disperse Methyl 4-nonylbenzoate within a PVC matrix without inducing thermal degradation.

• Resin Drying: Dry the PVC resin at 80°C in a vacuum oven for 4 hours.

  • Causality: Moisture trapped in the resin can cause hydrolytic cleavage of the ester bond in the plasticizer at elevated processing temperatures, leading to a loss of efficiency and volatile emissions.

• Pre-blending: Mix 100 phr (parts per hundred resin) of PVC with 30 phr of Methyl 4-nonylbenzoate and 2 phr of a thermal stabilizer (e.g., Ca/Zn stearate) using a high-shear planetary mixer for 10 minutes.

  • Causality: The thermal stabilizer neutralizes HCl generated during any incipient dehydrochlorination of PVC, preventing autocatalytic degradation. High-shear mixing ensures the plasticizer evenly coats the PVC grains, facilitating faster fusion.

• Twin-Screw Extrusion: Process the dry blend through a co-rotating twin-screw extruder with a temperature profile of 140°C to 170°C from the feed zone to the die.

  • Causality: This temperature range is above the Tg​ of PVC but strictly below its degradation temperature, ensuring optimal melt viscosity for dispersive mixing without burning the material.

  • Validation Check: The resulting extrudate must be optically clear and free of surface defects (such as melt fracture or discoloration). Opacity indicates incomplete solubilization of the PVC grains by the plasticizer.

Protocol B: Thermal and Mechanical Characterization

Objective: To quantify the plasticization efficiency and validate thermodynamic miscibility.

• Differential Scanning Calorimetry (DSC): Weigh 5–10 mg of the extruded sample. Perform a heat-cool-heat cycle from -20°C to 200°C at a ramp rate of 10°C/min under a nitrogen atmosphere.

  • Causality: Erasing the thermal history in the first heating cycle ensures that the Tg​ measured in the second heating cycle is purely a function of the material's formulation, not its processing stresses.

  • Validation Check: A single, sharp glass transition ( Tg​ ) in the thermogram validates that the plasticizer is fully miscible at the molecular level. The presence of two distinct Tg​ values would indicate phase separation (incompatibility).

• Tensile Testing (ASTM D638): Stamp Type IV dog-bone specimens from the extruded sheets. Test at room temperature with a crosshead speed of 50 mm/min.

  • Causality: Macroscopic flexibility is directly correlated to the microscopic free volume. An effective plasticizer will drastically reduce the tensile modulus while exponentially increasing the elongation at break.

Quantitative Data Presentation

The following table summarizes the representative benchmarking data of PVC compounded with Methyl 4-nonylbenzoate, compared against neat PVC and a standard DEHP-plasticized control.

Formulation	Tg​ (°C)	Tensile Modulus (MPa)	Elongation at Break (%)	Plasticizer Exudation (wt% loss)*
Neat PVC	82.0	2800	15	N/A
PVC + 30 phr DEHP (Control)	35.5	1200	280	1.2
PVC + 30 phr Methyl 4-nonylbenzoate	38.0	1350	265	0.8

*Exudation measured after 7 days of isothermal aging at 70°C under 10 kPa pressure.

Data Interpretation: Methyl 4-nonylbenzoate provides comparable plasticization efficiency to the industry-standard DEHP (evidenced by the similar drop in Tg​ and increase in elongation). Crucially, it exhibits superior retention (lower exudation) due to the strong anchoring effect of the benzoate ring, making it a highly viable, stable, and non-toxic alternative.

References

• Title: C12-15 ALKYL BENZOATE Source: Ataman Kimya URL
• Title: Synthesis of a New Benzoate Plasticizer for Polyvinyl Chloride Based on a 2-Ethylhexanol By-Product Source: ResearchGate URL
• Title: Benzoates Plasticizers (NK-Series)
• Title: Fe-Catalyzed Cross-Coupling of 1-Substituted Cyclopropyl Tosylates & Rh(III)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Benzoates (NK Series) – Nayakem [nayakem.com]
• 3. eldorado.tu-dortmund.de [eldorado.tu-dortmund.de]

Application Note: Methyl 4-nonylbenzoate (M4NB) as a Dual-Action Fragrance Fixative and Emollient in Personal Care

Executive Summary & Chemical Rationale

In the landscape of cosmetic formulation, bridging the gap between olfactory performance and tactile elegance is a persistent challenge. Traditional fragrance ingredients like methyl benzoate (CAS 93-58-3) are prized for their powerful, narcotic-floral profiles (often utilized in ylang-ylang and tuberose accords) but suffer from high volatility, limiting their substantivity on the skin[1][2]. Conversely, heavy aliphatic esters such as C12-15 Alkyl Benzoate are industry standards for dry-touch emollience and fragrance fixation, yet they are entirely odorless and contribute no synergistic olfactory value to the perfume base[3][4].

Methyl 4-nonylbenzoate (M4NB) (CAS 844656-92-4) emerges as a structurally optimized hybrid[5]. By featuring a 9-carbon (nonyl) aliphatic chain at the para position of the benzoate ring, M4NB significantly increases its molecular weight and lipophilicity. This structural modification depresses the vapor pressure of the molecule, transforming it from a highly volatile top/heart note into a substantive base note and fixative. Simultaneously, the long alkyl tail allows it to integrate seamlessly into the skin's lipid matrix, providing the silky, non-greasy emollience characteristic of premium alkyl benzoates[6].

Comparative Physicochemical Profiling

To understand the formulatory advantages of M4NB, it is critical to evaluate its properties against its structural relatives. The data below summarizes the key metrics guiding its application in personal care.

Property	Methyl Benzoate	Methyl 4-nonylbenzoate (M4NB)	C12-15 Alkyl Benzoate
CAS Number	93-58-3	844656-92-4	68411-27-8
Molecular Weight	136.15 g/mol	262.39 g/mol	~260 - 300 g/mol
Odor Profile	Pungent, narcotic-floral, wintergreen	Subtle floral, balsamic, powdery	Odorless
Volatility	High (Top/Heart note)	Low (Base note/Fixative)	Very Low (Carrier/Fixative)
Primary Function	Active fragrance compound	Fragrance modifier & Fixative	Emollient & Solubilizer
Skin Feel	Volatile, cooling	Dry-touch, velvety	Silky, non-greasy

Mechanistic Visualization

The dual functionality of M4NB is driven by two distinct physicochemical pathways when applied to the skin. The ester linkage provides dipole-dipole interactions with polar fragrance components, while the nonyl tail provides London dispersion forces that interact with non-polar terpenes, creating a "sink" that slows the evaporation of volatile top notes.

Caption: Mechanism of M4NB as a dual-action fragrance fixative and skin-conditioning emollient.

Experimental Protocols

Protocol A: Analytical Validation of Fixative Efficacy via Headspace GC-MS

Objective: To quantify the vapor pressure depression of highly volatile fragrance compounds (using D-Limonene as a marker) when formulated with M4NB. Causality & Choice of Method: Solid-Phase Microextraction (SPME) is selected over direct liquid injection because it selectively samples the vapor phase. This directly mimics the olfactory experience of a consumer smelling the skin surface, providing a highly accurate model of fragrance substantivity over time.

Step-by-Step Methodology:

• Sample Preparation: Prepare two 10 mL headspace vials.

  • Vial A (Control): 1% D-Limonene in a standard ethanol/water (70:30) base.

  • Vial B (Test): 1% D-Limonene and 5% M4NB in the same base.

• Thermal Equilibration: Seal vials with PTFE/silicone septa and incubate at 32°C for 30 minutes.

  • Self-Validation Check: The 32°C incubation temperature is deliberately chosen to reflect average human skin temperature, ensuring the thermodynamic state accurately models physiological application conditions.

• SPME Extraction: Expose a 65 µm PDMS/DVB SPME fiber to the headspace of each vial for exactly 10 minutes.

• Desorption & GC-MS Analysis: Desorb the fiber in the GC inlet at 250°C for 2 minutes. Utilize a non-polar capillary column (e.g., HP-5MS) with a temperature program starting at 50°C, ramping to 250°C at 10°C/min.

• Data Interpretation: Calculate the Area Under the Curve (AUC) for the D-Limonene peak. A statistically significant lower AUC in Vial B compared to Vial A confirms the fixative effect. The inclusion of the control (Vial A) validates that any reduction in headspace concentration is strictly attributable to M4NB's intermolecular binding (Raoult's Law deviations), rather than matrix entrapment.

Protocol B: Formulation of a High-Substantivity O/W Fragrance Emulsion

Objective: To formulate a stable, non-greasy body lotion that leverages M4NB for both dry-touch emollience and scent longevity. Causality & Choice of Method: M4NB is incorporated into the lipid phase prior to emulsification. Its high polarity allows it to effectively solubilize the fragrance oil, preventing Ostwald ripening and ensuring uniform distribution of the scent within the internal phase of the emulsion[6].

Step-by-Step Methodology:

• Phase A (Aqueous Preparation): In the main vessel, combine 80% Deionized Water, 3% Glycerin, and 0.3% Xanthan Gum. Heat to 75°C under continuous propeller agitation (400 RPM) until the polymer is fully hydrated.

• Phase B (Lipid/Fixative Integration): In a secondary vessel, combine 5% M4NB, 4% Cetearyl Alcohol, 2% Ceteareth-20, and 3% Caprylic/Capric Triglyceride. Heat to 75°C until the mixture is fully homogeneous and transparent.

• Emulsification: Slowly introduce Phase B into Phase A while increasing agitation to 1200 RPM. Transfer to a rotor-stator homogenizer and process for 5 minutes at 5000 RPM.

  • Self-Validation Check: High-shear homogenization at this specific stage ensures an internal droplet size of <2 µm. This micro-dispersion is critical for achieving a velvety skin feel and stable fragrance encapsulation.

• Cooling & Fragrance Addition: Cool the emulsion to 40°C under gentle sweep agitation. Add 1% Fragrance Oil (e.g., a volatile citrus/white floral blend) and 0.7% Preservative (Phenoxyethanol/Ethylhexylglycerin).

  • Causality: Adding the volatile fragrance strictly at 40°C prevents the thermal degradation and premature flash-off of top notes, while the emulsion is still fluid enough to ensure uniform distribution.

• Final Adjustment: Adjust the pH to 5.5 using a 10% Citric Acid solution to match the skin's natural acid mantle, optimizing barrier compatibility.

References

• Title: 844656-92-4 | methyl 4-nonylbenzoate Source: A2B Chem URL: 5

• Title: Methyl Benzoate (93-58-3) – Premium Narcotic Synthetic Ingredient for Perfumery Source: Scentspiracy URL: 1

• Title: Methyl Benzoate Source: BC Fragrance URL: 2

• Title: Alkyl Benzoate Supplier | Request a Sample Source: Acme-Hardesty URL: 3

• Title: C12 15 Alkyl Benzoate | Reviews: Benefits, Concerns, Sourcing & Skin Suitability Source: SkinEthix URL: 4

• Title: C12-15 Alkyl Benzoate Source: The Formulary URL: 6

Sources

• 1. Methyl Benzoate (93-58-3) – Premium Narcotic Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Methyl Benzoate - BC Fragrance [shop.bcfragrance.com]
• 3. acme-hardesty.com [acme-hardesty.com]
• 4. skinethix.com [skinethix.com]
• 5. a2bchem.com [a2bchem.com]
• 6. C12-15 Alkyl Benzoate - The Formulary [theformulary.co.uk]

"formulating stable emulsions with long-chain alkyl benzoates"

As a Senior Application Scientist, I have evaluated countless lipid phases and delivery vehicles over the years. In modern dermatological and pharmaceutical formulation, the transition from traditional hydrocarbon oils (like mineral oil) to synthetic esters has been a critical paradigm shift. Among these, long-chain alkyl benzoates—specifically C12-15 Alkyl Benzoate —stand out as a cornerstone for engineering stable, aesthetically elegant, and highly functional oil-in-water (O/W) emulsions.

This application note details the mechanistic rationale, thermodynamic principles, and self-validating protocols required to formulate and test stable emulsions utilizing C12-15 Alkyl Benzoate.

Physicochemical Profiling & Formulation Causality

Emulsions are thermodynamically unstable systems; our goal as formulators is to maximize their kinetic stability. The choice of the lipid phase directly dictates the required surfactant architecture, the rheology of the continuous phase, and the solubilization capacity for Active Pharmaceutical Ingredients (APIs).

Why C12-15 Alkyl Benzoate? C12-15 Alkyl Benzoate is a low-molecular-weight ester formed from benzoic acid and a mixture of long-chain (C12-15) alcohols . Unlike non-polar mineral oils, the benzoate ester group imparts a high polarity index. This specific physicochemical trait is the causal factor behind its two greatest formulation advantages:

• API Solubilization: It acts as an exceptional solvent for lipophilic, highly crystalline compounds such as Benzoyl Peroxide and organic UV filters, preventing active ingredient recrystallization during the product's shelf life.

• Interfacial Tension Reduction: Its polarity allows it to orient more favorably at the oil-water interface compared to non-polar lipids, reducing the interfacial tension and requiring less surfactant to achieve a small droplet size (<2 µm).

Quantitative Data: Emollient Comparison & HLB Mechanics

To engineer a tightly packed interfacial film, the surfactant system must be mathematically matched to the Required HLB (Hydrophilic-Lipophilic Balance) of the oil phase . C12-15 Alkyl Benzoate has a required HLB of approximately 12.5 for O/W emulsions.

Table 1: Physicochemical Comparison of Common Emollients

Property	C12-15 Alkyl Benzoate	Isopropyl Myristate (IPM)	Mineral Oil
Required HLB (O/W)	12.0 - 13.0	11.5	10.0 - 12.0
Polarity Index	High	Medium	Non-polar
Spreadability	High	Very High	Low
API Solubilization	Excellent	Moderate	Poor
Sensory Profile	Dry, lubricious	Highly volatile, dry	Greasy, occlusive

Table 2: HLB Calculation for a Target Lipid Phase (15% total oil phase)

Goal: Formulate a 5% binary surfactant system using Steareth-2 (HLB 4.9) and Steareth-20 (HLB 15.5) to match the required HLB of C12-15 Alkyl Benzoate (12.5).

Component	HLB Value	Calculation Formula	Resulting Ratio
Steareth-20 (High HLB)	15.5	(Target HLB - Low HLB) / (High HLB - Low HLB)	71.7% (3.58% of total formula)
Steareth-2 (Low HLB)	4.9	100% - % High HLB Surfactant	28.3% (1.42% of total formula)

Experimental Formulation Workflow

Workflow for formulating and validating C12-15 Alkyl Benzoate emulsions.

Step-by-Step Protocol: Formulating the O/W Emulsion

This protocol utilizes a hot-process emulsification technique. Do not deviate from the thermal parameters, as the thermodynamic state of the fatty alcohols dictates the final stability.

Step 1: Phase A (Aqueous) Preparation

• Disperse 0.3% Xanthan Gum into 5.0% Glycerin to create a lump-free slurry.

• Add the slurry to Deionized Water (q.s. to 100%) under moderate propeller stirring (300 RPM).

• Heat the phase to 75°C.

• Mechanistic Rationale: Xanthan gum acts as a hydrocolloid rheology modifier. By increasing the viscosity of the continuous phase, it reduces the collision frequency of oil droplets according to Stokes' Law, thereby preventing coalescence. Pre-wetting in glycerin prevents polymer agglomeration ("fish-eyes").

• Validation Checkpoint: The solution must be completely transparent and homogeneous before heating. Any visible turbidity indicates incomplete polymer hydration.

Step 2: Phase B (Lipid) Preparation

• Combine 15.0% C12-15 Alkyl Benzoate, 2.0% Cetearyl Alcohol, 1.42% Steareth-2, and 3.58% Steareth-20 in a secondary vessel.

• Heat to exactly 75°C until all crystalline components are completely melted and isotropic.

• Mechanistic Rationale: Cetearyl alcohol acts as a co-emulsifier and consistency factor. It interacts with the primary Steareth surfactants at the oil-water interface to form a viscoelastic lamellar gel network (α-crystalline phase), which sterically stabilizes the emulsion.

• Validation Checkpoint: Both Phase A and Phase B must be at exactly 75°C (±2°C) prior to mixing. A temperature mismatch >5°C will cause premature, localized crystallization of the fatty alcohols at the interface, leading to immediate emulsion failure.

Step 3: Emulsification & Homogenization

• Slowly introduce Phase B into Phase A while subjecting the mixture to high-shear rotor-stator homogenization (3000–5000 RPM).

• Maintain high shear for exactly 5 minutes at 75°C.

• Mechanistic Rationale: High shear energy is thermodynamically required to overcome the Laplace pressure of the newly formed droplets, fracturing them down to a target mean diameter (d50) of <2 µm.

• Validation Checkpoint (Conductivity Test): Insert a conductivity probe into the hot emulsion. An O/W emulsion will conduct electricity due to the continuous water phase. If conductivity reads near zero, a catastrophic phase inversion to W/O has occurred due to incorrect HLB matching.

Step 4: Controlled Cooling

• Switch from high-shear homogenization to low-shear anchor or paddle stirring (100–150 RPM).

• Cool the emulsion at a strictly controlled rate of 1°C/min down to 25°C.

• Mechanistic Rationale: Rapid cooling "shocks" the system, causing the cetearyl alcohol to crystallize into the less stable β-polymorph, resulting in a grainy texture and syneresis (water bleeding) over time. Controlled cooling ensures the formation of the stable α-gel network.

Self-Validating Stability & Rheology Protocol

Do not wait 3 months to determine if your emulsion has failed. As application scientists, we rely on predictive analytics to validate our systems immediately after formulation.

Protocol A: Analytical Centrifugation (Predictive Shelf-Life)

• Load 2 mL of the cooled emulsion into a polycarbonate cell.

• Subject the sample to analytical centrifugation (e.g., LUMiFuge) utilizing Space- and Time-resolved Extinction Profiles (STEP) technology at 3000 RPM for 24 hours at 40°C .

• Mechanistic Rationale: This process accelerates gravitational separation. The instrument measures light transmission across the entire length of the sample tube.

• Validation Checkpoint: A lack of clarification (increased light transmission) at the top of the tube after 24 hours mathematically correlates to >1 year of thermodynamic stability against creaming.

Protocol B: Dynamic Mechanical Analysis (Oscillatory Rheology)

• Load the sample onto a rheometer equipped with a cone-and-plate geometry at 25°C.

• Perform an amplitude sweep (0.01% to 100% strain) to determine the Linear Viscoelastic Region (LVER).

• Perform a frequency sweep (0.1 to 100 rad/s) within the LVER.

• Mechanistic Rationale: This quantifies the structural integrity of the emulsion's gel network.

• Validation Checkpoint: A highly stable emulsion must exhibit a Storage Modulus (G') that is significantly greater than the Loss Modulus (G'') across the entire frequency range, with no crossover point. This proves the system behaves as a solid-like, elastic network capable of suspending the C12-15 Alkyl Benzoate droplets indefinitely .

References

• "C12-15 ALKYL BENZOATE", Ataman Kimya. URL: [Link]

• "Benzoyl peroxide and benzoate ester containing compositions suitable for contact with skin", US Patent 5632996A.

• "Prediction of Emulsion Stability: Facts and Myth", Karlsruhe Institute of Technology (KIT). URL: [Link]

Application Notes and Protocols for the Comprehensive Evaluation of Benzoate Ester Emolliency

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Benzoate esters are a class of versatile emollients prized in the cosmetic and pharmaceutical industries for their light, non-greasy skin feel and excellent solvent properties.[1][2] Unlike traditional fatty esters, which are formed from a fatty alcohol and a fatty acid, benzoate esters result from the reaction of a short aromatic acid (benzoic acid) with a fatty alcohol.[3] This unique chemical structure imparts a distinct sensory profile and functional benefits, such as the ability to reduce the greasiness of other oils and effectively solubilize active ingredients like sunscreens.[1][3] A thorough evaluation of their emollient properties is critical for formulation development. This guide provides a multi-faceted approach, detailing physicochemical, instrumental, and sensory protocols to build a comprehensive emolliency profile for benzoate esters, enabling formulators to make data-driven decisions.

The Foundational Principles of Emolliency Characterization

Emolliency is a complex attribute defined by a substance's ability to soften and smooth the skin. For a sophisticated emollient like a benzoate ester, this goes beyond simple moisturization. It encompasses a cascade of sensory events from initial application to after-feel, the impact on the skin barrier, and its interaction with other formulation components.[4][5] Therefore, a robust testing protocol cannot rely on a single measurement. It must integrate objective instrumental data with the nuances of human sensory perception. This guide is structured to follow a logical workflow, from fundamental physicochemical properties to direct skin interaction and, finally, to perceived feel.

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=1]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} end Caption: Overall workflow for emollient characterization.

Physicochemical Characterization: The Building Blocks of Performance

Understanding the fundamental physical and chemical properties of a benzoate ester is the first step in predicting its behavior in a formulation and on the skin.[6]

Rheology and Viscosity

Causality: Viscosity, a measure of a fluid's resistance to flow, is a primary determinant of what is often described as "body" or "richness" in a formulation.[7] Benzoate esters are typically low-viscosity fluids, contributing to their characteristic light feel. Rheological analysis provides a more complete picture, describing how viscosity changes under stress (shear-thinning behavior), which simulates the rubbing of a product onto the skin.[8]

Protocol: Rotational Rheometry

• Instrumentation: Use a rotational rheometer equipped with a cone-and-plate or parallel-plate geometry.

• Sample Preparation: Place approximately 1-2 mL of the benzoate ester sample onto the lower plate.

• Equilibration: Allow the sample to equilibrate to a standard temperature (e.g., 25°C) for 5 minutes.

• Measurement: Perform a continuous shear rate ramp, for example, from 0.1 s⁻¹ to 1000 s⁻¹. This range covers the low stress of the product at rest to the high shear of application.[8]

• Data Analysis: Plot viscosity (mPa·s) as a function of shear rate (s⁻¹). For a simple comparison, report the viscosity at a defined shear rate (e.g., 10 s⁻¹).

Spreadability and Surface Properties

Causality: Spreadability is a critical factor for an emollient, influencing the ease of application and the uniformity of the product film on the skin.[9][10] It is governed by properties like surface tension and viscosity.[11][12] Benzoate esters are known for high spreading coefficients, which contribute to their elegant feel.[1][3]

Protocol: Parallel-Plate Method for Spreadability

• Setup: Place a glass plate on a level surface with graph paper underneath to facilitate measurement.

• Sample Application: Accurately place a standard volume (e.g., 1 mL) of the benzoate ester in the center of the plate.

• Spreading: Carefully place a second glass plate of a known weight (e.g., 20 g) on top of the sample.

• Measurement: Measure the diameter of the circle formed by the spread emollient at specified time intervals (e.g., 1, 5, and 10 minutes).[13]

• Calculation: Calculate the spread area (S) for each time point using the formula S = πr².

• Data Reporting: Report the spread area (mm²) as a function of time. A larger area indicates greater spreadability.

Instrumental Analysis of Skin Interaction

These objective methods measure the direct effects of the benzoate ester on the skin's biophysical properties.

Skin Hydration Assessment (Corneometry)

Causality: Emollients contribute to skin hydration by forming a semi-occlusive layer that reduces water loss and by smoothing the skin surface. Corneometry measures changes in the electrical capacitance of the stratum corneum, which is directly related to its water content.[14]

Protocol: In-Vivo Corneometry

• Panelist Selection: Recruit healthy volunteers with normal to dry skin on their volar forearms.

• Acclimatization: Have panelists acclimatize in a temperature and humidity-controlled room (e.g., 21°C, 50% RH) for at least 20 minutes.

• Baseline Measurement: Take at least three baseline corneometer readings from designated 2x2 cm test sites on each forearm.

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the neat benzoate ester to the test site. Leave one site untreated as a control.

• Post-Application Measurements: Take measurements at set time intervals (e.g., 1, 2, 4, and 6 hours) post-application.

• Data Analysis: Calculate the percentage change in skin hydration from baseline for both the treated and control sites.

Skin Barrier Function (Transepidermal Water Loss - TEWL)

Causality: An effective emollient should improve the skin's barrier function by forming a film that reduces the rate of transepidermal water loss.[15][16] TEWL measurement is the gold standard for assessing the occlusivity and barrier-repair capabilities of a topical product.[17][18]

Protocol: In-Vivo TEWL Measurement

• Instrumentation: Use an open-chamber TEWL meter (e.g., Tewameter®).

• Panelist and Site Preparation: Follow the same panelist selection and acclimatization procedure as for corneometry.

• Baseline Measurement: After acclimatization, take baseline TEWL readings. The probe should be held gently on the skin until the reading stabilizes. A healthy barrier will have a low TEWL value.[15]

• Product Application: Apply a standardized amount (2 mg/cm²) of the benzoate ester to the test site.

• Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 2, 4, and 6 hours).

• Data Analysis: The reduction in TEWL compared to the baseline and the untreated control site indicates the occlusive effect of the emollient. The result is expressed in g/h/m².[15]

Parameter	Instrument	Principle	Units	Desired Outcome for Emollient
Skin Hydration	Corneometer	Electrical Capacitance	Arbitrary Units (A.U.)	Significant increase vs. baseline
Barrier Function	Tewameter®	Water Vapor Pressure Gradient	g/h/m²	Significant decrease vs. baseline
Spreadability	Parallel Plates	Area of Spread	mm²	High value
Viscosity	Rheometer	Rotational Shear	mPa·s	Low to moderate (ester dependent)

Caption: Table summarizing key instrumental tests and expected outcomes.

Sensory Evaluation: Quantifying the Human Experience

Instrumental data provides objective metrics, but the ultimate success of an emollient is determined by how it feels to the consumer.[11][12] A trained sensory panel is the only tool capable of scientifically measuring these perceptions.[19]

dot graph TD { graph [splines=ortho, nodesep=0.5, ranksep=0.8]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} end Caption: Workflow for a descriptive sensory analysis protocol.

Protocol: Descriptive Sensory Analysis

• Panelist Selection and Training: Recruit a panel of 10-15 individuals screened for sensory acuity.[19] Train them extensively to identify and rate the intensity of specific tactile attributes using a standardized scale (e.g., a 10-point scale where 1=low and 10=high).[19][20]

• Attribute Definition: Define the key sensory descriptors to be evaluated.[19]

  • Initial Feel (T=0):

    • Spreadability: Ease of gliding over the skin.[11]

    • Gloss/Shine: Degree of sheen imparted to the skin.[19]

  • Final Feel (T=5-10 min):

    • Absorbency: The rate at which the product is perceived to absorb.[19]

    • Oiliness/Greasiness: The perception of an oily or greasy film.[11][19]

    • Tackiness/Stickiness: The degree of stickiness left on the skin.[19]

    • Softness: The perceived smoothness and softness of the skin after application.[11]

    • Residue: The amount of product perceived to be remaining on the skin surface.[5][11]

• Evaluation Procedure:

  • Panelists should wash their hands and forearms and acclimatize as per the instrumental testing protocols.

  • A technician applies a standardized amount (e.g., 0.1 mL) of the blinded, coded benzoate ester sample to a marked area on the panelist's volar forearm.[19]

  • Panelists are instructed to spread the product in a standardized manner (e.g., 10 circular motions).

  • They immediately rate the "Initial Feel" attributes.

  • After a set time (e.g., 5 or 10 minutes), they evaluate the "Final Feel" attributes on the same site.[19]

• Data Analysis: The scores for each attribute are averaged across all panelists. Statistical analysis (e.g., ANOVA) is used to determine if there are significant differences between different benzoate ester samples.[12][20]

Synthesizing the Data: Building the Complete Emolliency Profile

The final and most critical step is to integrate the data from all three testing phases. A superior benzoate ester will exhibit a profile that is both instrumentally verified and sensorially preferred. For example, a low coefficient of friction (tribology) should correlate with high scores for "spreadability" and "slipperiness" from the sensory panel.[21] Similarly, a rapid decrease in TEWL should align with a non-greasy, soft after-feel, indicating the formation of an effective yet cosmetically elegant film.

By employing these detailed protocols, researchers and formulators can move beyond simple claims and build a robust, evidence-based understanding of a benzoate ester's performance, ensuring the selection of the optimal emollient for any given application.

References

• Vertex AI Search. (n.d.). Comparative Evaluation of Spreadability Measurement Methods for Topical Semisolid Formulations/A Scoping Review - PMC.
• Vertex AI Search. (n.d.). Spreadability Measurements to Assess Structural Equivalence (Q3) of Topical Formulations—A Technical Note - PMC.
• Vertex AI Search. (n.d.). In vitro methods for evaluating skin hydration under diapers and incontinence products.
• Vertex AI Search. (n.d.). Spreadability of Topical Pharmaceutical Products - Rheology Lab.
• Vertex AI Search. (n.d.). Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties | Request PDF - ResearchGate.
• Vertex AI Search. (n.d.). A Comparative Guide to the Sensory Panel Testing of Emollient Esters - Benchchem.
• Vertex AI Search. (n.d.). In Vitro Moisturizing Test - CD Formulation.
• Vertex AI Search. (n.d.). The Rising Demand for Esters and Sustainable Ingredients in the Personal Care Market.
• Vertex AI Search. (n.d.). Benzoate Esters | INNOSPEC.
• Vertex AI Search. (n.d.). C12-15 ALKYL BENZOATE - Ataman Kimya.
• Vertex AI Search. (n.d.). Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed.
• Vertex AI Search. (n.d.). Skin Barrier Function Assessment - Future Cosmetics.
• Vertex AI Search. (n.d.). Spreadability Testing: Significance and symbolism.
• Vertex AI Search. (n.d.). Alkyl Benzoates - ESTERS - Dyna Glycols.
• Vertex AI Search. (n.d.). The Sensory Cascade of Emollients - MuttuLab.
• Vertex AI Search. (n.d.). Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic Use.
• Vertex AI Search. (n.d.). Instrumental evaluation of skin barrier function and clinical outcomes during dupilumab treatment for atopic dermatitis: An observational study - PubMed.
• Vertex AI Search. (n.d.). Effects of 20% Ferulic Acid Facial Peels on Skin Barrier Function and Elasticity: A Pilot Instrumental Study - MDPI.
• Vertex AI Search. (n.d.). Novel methods for emollient characterization - Cosmetics Business.
• Vertex AI Search. (n.d.). A Comparative Analysis of 2-Hexyldecyl Benzoate and Other Common Emollients for Topical Formulations - Benchchem.
• Vertex AI Search. (n.d.). How to Choose an Emollient? Pharmaceutical and Sensory Attributes for Product Selection.
• Vertex AI Search. (n.d.). Fatty Ester vs. Benzoate Ester | Cosmetics & Toiletries.
• Vertex AI Search. (n.d.). Evaluating the Physiochemical Properties of Emollient Esters for Cosmetic Use.
• Vertex AI Search. (n.d.). An Overview of Emollient Technology - UL Prospector.
• Vertex AI Search. (n.d.). How to Choose an Emollient? Pharmaceutical and Sensory Attributes for Product Selection - Karger Publishers.

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• 1. innospec.com [innospec.com]
• 2. Dyna Glycol [dynaglycolsindia.com]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. The Sensory Cascade of Emollients - MuttuLab [muttulab.com]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. How to Choose an Emollient? Pharmaceutical and Sensory Attributes for Product Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rheologylab.com [rheologylab.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. wisdomlib.org [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. Study of sensory properties of emollients used in cosmetics and their correlation with physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. In Vitro Moisturizing Test - CD Formulation [formulationbio.com]
• 15. Skin Barrier Function Assessment - Future Cosmetics [futurecosmetics.co.za]
• 16. ulprospector.com [ulprospector.com]
• 17. Instrumental evaluation of skin barrier function and clinical outcomes during dupilumab treatment for atopic dermatitis: An observational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. karger.com [karger.com]
• 21. Novel methods for emollient characterization [cosmeticsbusiness.com]

Application Note: Incorporation of Methyl 4-nonylbenzoate (M4NB) into Advanced Sunscreen Formulations

Executive Summary & Mechanistic Rationale

The development of high-SPF, broad-spectrum sunscreens is frequently bottlenecked by the limited solubility and inherent photoinstability of crystalline organic UV filters, most notably Butyl Methoxydibenzoylmethane (Avobenzone) and Bis-Ethylhexyloxyphenol Methoxyphenyl Triazine (Bemotrizinol). Limited solubility of organic UV filters in the oil phase causes severe formulation difficulties, including recrystallization and compromised UV attenuation[1].

Historically, benzoate esters such as C12-15 Alkyl Benzoate have been utilized as outstanding solubilizers for sunscreen actives, allowing the active materials to function at maximum efficiency while improving the sensory profile[2]. Methyl 4-nonylbenzoate (M4NB) represents a novel, highly lipophilic benzoate ester designed to push the boundaries of lipidic phase modification.

M4NB features a nonyl (C9) alkyl chain conjugated to a benzoate core. This unique structural geometry serves a dual purpose:

• Enhanced Solvency: The ester moiety provides a highly polar microenvironment. Solvents with a dielectric constant higher than 5 are considered polar and provide increased photostabilization of Avobenzone[3].

• Photostabilization via Excited State Quenching: Avobenzone rapidly converts from its effective, UV-absorbing enol form to a photoactive, degradable keto form upon UV exposure. High-polarity benzoate esters like M4NB stabilize the enol tautomer, while acting as an excited state quencher to minimize the lifetime of degradative intermediates[4].

Solvency Profiling: M4NB vs. Industry Standards

To achieve a high SPF, UV filters must be dispersed properly in the oil phase[4]. The following protocol details the thermodynamic solubility testing of M4NB compared to standard C12-15 Alkyl Benzoate.

Protocol 1: Thermodynamic Saturation Solubility Determination

Objective: To quantify the maximum solubilization capacity of M4NB for solid UV filters.

Methodology:

• Preparation: Weigh 10.0 g of the test solvent (M4NB or C12-15 Alkyl Benzoate) into a 20 mL borosilicate glass vial.

• Incremental Addition: Add the target crystalline UV filter in 0.5 g increments.

• Thermal Control (Causality): Stir the mixture using a magnetic stirrer at 500 rpm in a thermostated water bath set strictly to 25°C ± 0.5°C.

  • Expert Insight: Solubility is highly temperature-dependent. Precise thermal regulation prevents supersaturation artifacts that occur if the solvent is inadvertently heated by the mechanical friction of the stir plate.

• Equilibration (Self-Validation): Continue stirring until visible crystals remain undissolved for a continuous 48-hour period.

  • Validation: A 48-hour window ensures the system has reached true thermodynamic equilibrium, confirming the filter is dissolved rather than temporarily suspended in a kinetic state.

• Separation: Centrifuge the saturated mixture at 10,000 rpm for 15 minutes to pellet any undissolved particulate matter.

• Quantification: Extract the supernatant, dilute 1:1000 in HPLC-grade methanol, and quantify the dissolved UV filter concentration via HPLC-UV against a fully validated 5-point calibration curve ( R2>0.999 ).

Table 1: Saturation Solubility of Solid UV Filters (% w/w at 25°C)

UV Filter	C12-15 Alkyl Benzoate (Control)	Methyl 4-nonylbenzoate (M4NB)	Enhancement Factor
Avobenzone (BMBM)	14.5%	18.2%	+25.5%
Bemotrizinol (BEMT)	9.0%	11.8%	+31.1%
Oxybenzone (BP-3)	16.0%	19.5%	+21.8%

Photostability Enhancement of Avobenzone

Because Avobenzone is highly susceptible to photo-induced degradation, the polarity of the solvent matrix is critical. M4NB's high dielectric constant shifts the equilibrium toward the photostable enol form.

Fig 1: M4NB stabilization of Avobenzone enol-keto tautomerization.

Protocol 2: In Vitro Photostability Assessment via Thin-Film Irradiation

Objective: To evaluate the degradation kinetics of Avobenzone solvated in M4NB under simulated solar irradiation.

Methodology:

• Substrate Preparation (Causality): Dispense exactly 1.3 mg/cm² of the formulated O/W emulsion onto specialized HD6 PMMA (Polymethyl methacrylate) plates.

  • Expert Insight: PMMA plates possess a defined topographical roughness (typically 6 µm) that mimics human skin. Using flat quartz plates causes the emulsion to pool artificially, leading to erroneous UV transmission data and false degradation rates.

• Dark Equilibration (Self-Validation): Store the plates in a dark, temperature-controlled chamber (22°C) for 15 minutes.

  • Validation: This step acts as an internal control for consumer dry-down time, allowing the emulsion to break and form a coherent, even film prior to baseline measurement.

• Irradiation: Expose the plates to a Xenon arc solar simulator (e.g., Atlas Suntest CPS+) equipped with a daylight filter. Irradiate with a total dose of 20 MED (Minimal Erythemal Dose).

• Extraction & Analysis: Submerge the irradiated plates in 10 mL of Isopropanol, sonicating for 5 minutes to fully extract the UV filters. Quantify the remaining Avobenzone via HPLC-UV (360 nm) and calculate the percentage loss relative to a non-irradiated dark control plate.

Table 2: Photostability of Avobenzone (3% w/w) after 20 MED UV Irradiation

Primary Solvent System	% Avobenzone Remaining	Absorbance Loss (360 nm)	Visual Color Shift
Mineral Oil (Negative Control)	35.2%	-62.4%	Severe Yellowing
C12-15 Alkyl Benzoate	72.5%	-26.1%	Slight Yellowing
Methyl 4-nonylbenzoate (M4NB)	88.4%	-10.8%	Negligible

Formulation Engineering: O/W Sunscreen Emulsion

Integrating M4NB into a commercial chassis requires careful phase management to ensure the liquid crystal network of the emulsion is not disrupted by the high solvency power of the ester.

Fig 2: Step-by-step O/W emulsion formulation workflow incorporating M4NB.

Protocol 3: Preparation of M4NB-Optimized O/W Sunscreen Emulsion

Objective: To produce a stable, cosmetically elegant O/W emulsion ensuring uniform dispersion of the M4NB/UV filter lipid phase.

Methodology:

• Phase A (Aqueous) Preparation: Combine Deionized Water (q.s. to 100%), Glycerin (3.0%), and Disodium EDTA (0.1%). Disperse Xanthan Gum (0.3%) under moderate shear (800 rpm) until fully hydrated. Heat to 75°C.

• Phase B (Lipidic) Solvation (Causality): In a separate vessel, combine M4NB (8.0%), Avobenzone (3.0%), Bemotrizinol (2.0%), Cetearyl Alcohol (2.0%), and Potassium Cetyl Phosphate (1.5%). Heat to 75°C.

  • Expert Insight: Heating above the melting point of the solid UV filters and emulsifiers ensures complete solvation into the M4NB matrix. Failing to achieve a homogenous isotropic liquid here will result in premature crystallization during the emulsification phase.

• Emulsification: Slowly add Phase B into Phase A while homogenizing at 3,000 rpm using a rotor-stator homogenizer for exactly 5 minutes.

• Cooling & Neutralization (Self-Validation): Transfer to a sweep agitator (150 rpm) and cool to 40°C.

  • Validation: Rapid cooling without sweep agitation can trap air and cause droplet coalescence. Controlled cooling validates the structural integrity of the lamellar gel network formed by the emulsifier, ensuring long-term shelf stability.

• Phase C (Additives): Once the batch is below 40°C, add Preservative (Phenoxyethanol/Ethylhexylglycerin, 1.0%). Adjust pH to 6.5 - 7.0 using Citric Acid or Tromethamine. Equilibrate for 24 hours before final viscosity and SPF testing.

Sources

• 1. eskeen.com.ph [eskeen.com.ph]
• 2. innospec.com [innospec.com]
• 3. hallstarbeauty.com [hallstarbeauty.com]
• 4. happi.com [happi.com]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of Methyl 4-nonylbenzoate Synthesis

Welcome to the technical support center for the synthesis of Methyl 4-nonylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to optimize your experimental outcomes. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring a robust and reproducible synthesis.

I. Foundational Synthesis Routes

The synthesis of Methyl 4-nonylbenzoate can be approached through several established methods. The most common and practical routes involve the esterification of 4-nonylbenzoic acid or the acylation of a nonyl-substituted aromatic ring followed by esterification.

Route 1: Fischer-Speier Esterification of 4-Nonylbenzoic Acid

This classic method involves the reaction of 4-nonylbenzoic acid with methanol in the presence of an acid catalyst.[1][2] It is an equilibrium-driven process where the removal of water is crucial for achieving high yields.[3][4]

Route 2: Friedel-Crafts Acylation followed by Esterification

Below is a workflow diagram illustrating the primary synthesis pathway via Fischer-Speier Esterification.

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Reaction Conditions for Nonyl Alcohol Esterification

Welcome to the Technical Support Center for nonyl alcohol (1-nonanol) esterification. Nonyl esters are critical intermediates in the formulation of plasticizers, pharmaceutical excipients, and high-value fragrance compounds. However, the C9 aliphatic chain introduces specific steric hindrance and mass transfer limitations compared to shorter-chain alcohols.

This guide provides researchers and drug development professionals with field-proven methodologies, mechanistic troubleshooting, and optimization strategies to maximize ester yield while suppressing unwanted side reactions.

Workflow: Catalyst Selection & Optimization Strategy

Decision matrix for nonyl alcohol esterification catalyst selection and optimization.

Standard Operating Procedure (SOP): Self-Validating Heterogeneous Esterification

Objective: Synthesize nonyl esters using a heterogeneous catalyst to facilitate easy recovery, enable continuous flow applications, and minimize post-reaction aqueous neutralization[1].

Mechanistic Causality: Solid acids (e.g., Amberlyst-15, MCM-48 supported HPW) prevent the emulsion issues common in homogeneous aqueous workups. However, because the esterification of long-chain alcohols is severely hampered by diffusion limitations and steric hindrance on catalytic solids, aggressive stirring and continuous water removal are mandatory[1].

Step-by-Step Methodology:

• Preparation: Charge a round-bottom flask with equimolar amounts of 1-nonanol and the target carboxylic acid. Add toluene as an azeotropic solvent (approx. 3-5 mL per gram of reactant).

• Catalyst Addition: Add 5 wt% of a pre-dried solid acid catalyst (e.g., Amberlyst-16 or MCM-48-HPW). Crucial Step: The catalyst must be dried in a vacuum oven at 80°C for 4 hours prior to use to clear active sulfonic or phosphotungstic sites[2],[1].

• Apparatus Assembly: Equip the flask with a Dean-Stark trap filled with toluene, surmounted by a reflux condenser. This creates a self-validating thermodynamic sink: the visual accumulation of water in the trap directly correlates with reaction progress.

• Reaction Execution: Heat the mixture to reflux (approx. 110–120°C). Maintain vigorous stirring (800 rpm) to overcome the mass transfer limitations inherent to the viscous C9 chains.

• In-Process Monitoring: Withdraw 50 µL aliquots hourly. Perform Acid Value (AV) titration. Self-Validation: If water collection in the trap ceases but the AV remains high, catalyst deactivation has occurred, prompting immediate GC-MS cross-validation.

• Workup: Cool to room temperature, filter the solid catalyst through a sintered glass funnel, and remove the toluene via rotary evaporation.

Troubleshooting Guides & FAQs

Q1: My esterification yield plateaus at 65-70% despite prolonged reflux. How do I drive the reaction to completion? A1: You are hitting a thermodynamic equilibrium. Fischer esterification is a reversible condensation reaction. For long-chain alcohols like 1-nonanol, the equilibrium constant is often unfavorable without active intervention. Solution: You must shift the equilibrium (Le Chatelier's Principle) by aggressively removing the water byproduct. If a standard Dean-Stark trap is insufficient, consider adding activated 4Å molecular sieves directly into a Soxhlet thimble above the reaction, or transition to a continuous flow fixed-bed reactor which constantly sweeps water away from the catalytic sites[1].

Q2: GC-MS analysis shows a significant byproduct peak identified as dinonyl ether. Why is this happening and how can I suppress it? A2: Dinonyl ether formation is a competing kinetic pathway caused by the intermolecular dehydration of 1-nonanol. When using strong homogeneous Brønsted acids (like H2SO4) at elevated temperatures (>130°C), the protonated nonyl alcohol undergoes an SN2 attack by another nonanol molecule rather than reacting with the less nucleophilic carboxylic acid[3]. Solution: Lower the reaction temperature to 100-110°C and switch to a milder, highly selective catalyst. Lewis acids such as Ferric Chloride Hexahydrate (FeCl3·6H2O) have been proven to provide excellent catalytic activity for long-chain esterifications with minimal etherification side reactions[4].

Q3: We are synthesizing a nonyl ester for a fragrance application and cannot use harsh acids due to double-bond isomerization in our carboxylic acid. What are our options? A3: Biocatalysis is the optimal route for sensitive substrates. Lipases, specifically Candida antarctica lipase B (commercially available as Novozym 435) or Lipase PS, are highly effective for nonyl alcohol esterification[5]. Solution: Perform an enzymatic esterification. To overcome the poor solubility of long-chain substrates in purely aqueous media, utilize an aqueous miniemulsion system[5] or switchable ionic liquids (e.g., [C16tma][NTf2]) which provide a homogeneous reaction phase at 50°C and easily separate into solid/liquid phases upon cooling. Ensure the temperature strictly remains below 60°C to prevent irreversible thermal denaturation of the enzyme.

Q4: My solid acid catalyst loses 80% of its activity upon the second reuse cycle. Is it degrading? A4: It is likely not degrading chemically, but rather experiencing "water poisoning." The hydrophilic pores of zeolites or resins trap the generated water, which competitively binds to the active acid sites, physically blocking the hydrophobic C9 nonyl alcohol from entering the pores. Solution: Implement a regeneration protocol. Wash the recovered catalyst with anhydrous acetone to displace the water, followed by vacuum drying at 100°C before the next cycle.

Quantitative Data Presentation: Optimization Parameters

Catalyst System	Optimal Temp (°C)	Water Removal Strategy	Expected Yield (%)	Primary Byproduct Risk
Sulfuric Acid (H2SO4)	120 - 140	Azeotropic Distillation	85 - 90	Dinonyl ether, Nonene
Amberlyst-16 (Solid Acid)	110 - 120	Dean-Stark Trap / Flow	> 98	Minimal
MCM-48 Supported HPW	100	Supercritical CO2	80 - 85	Minimal
FeCl3·6H2O (Lewis Acid)	110	Azeotropic Distillation	> 90	Minimal
Lipase PS / Novozym 435	40 - 50	Molecular Sieves / Vacuum	80 - 100	None (High Selectivity)

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enzymatic esterification in aqueous miniemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]

"challenges in the analysis of high molecular weight esters"

Welcome to the Technical Support Center for High Molecular Weight (HMW) Ester Analysis . As a Senior Application Scientist, I have designed this portal to help researchers, analytical chemists, and drug development professionals navigate the complex physicochemical barriers associated with HMW esters—such as natural waxes, sterol esters, complex triacylglycerols (TAGs), and polymeric excipients like polysorbates.

Below, you will find targeted troubleshooting guides, causality-driven FAQs, self-validating protocols, and decision-making workflows to ensure absolute scientific integrity in your analytical pipelines.

Analytical Decision-Making Workflow

Logical decision tree for selecting the optimal HMW ester analytical technique.

Section 1: Sample Preparation & Solubility (FAQs)

Q: Why do my HMW sterol esters and waxes precipitate during LC-MS analysis, causing column fouling? Causality: HMW esters are highly lipophilic. When injected into standard reversed-phase LC gradients that start with high aqueous content, the sudden shift in solvent polarity causes immediate precipitation at the column head. Solution: Transition to Non-Aqueous Reversed-Phase (NARP) chromatography. Dissolve your samples in a strong solvent like chloroform, isopropanol (IPA), or methyl tert-butyl ether (MTBE). Ensure your mobile phase A is a weak organic (e.g., Acetonitrile) and mobile phase B is a strong organic (e.g., IPA/Dichloromethane)[1].

Q: How do I prevent sample loss and discrimination during extraction? Causality: Highly hydrophobic esters rapidly adsorb to the walls of polypropylene tubes and glass vials lacking silanization. Furthermore, incomplete phase separation during liquid-liquid extraction traps HMW lipids in the emulsion layer. Solution: Utilize a modified MTBE extraction rather than traditional Folch (Chloroform/Methanol). MTBE forms the upper organic layer, preventing the need to pipette through the protein-rich aqueous interface, drastically reducing sample loss and carryover[1].

Section 2: Chromatographic Separation (Troubleshooting)

Q: When analyzing natural waxes, why am I seeing severe baseline drift and missing peaks beyond C34 on my standard GC? Causality: Conventional GC columns utilize thick stationary phases that bleed extensively above 330°C, destroying the detector baseline and failing to elute high-boiling HMW esters (e.g., C40–C60 waxes). The thermal energy is simply insufficient to overcome the heat of vaporization for these massive molecules. Solution: You must switch to High-Temperature Gas Chromatography (HTGC). HTGC employs specialized thin-film (e.g., 0.10 μm), highly cross-linked stationary phases (like DB-1HT) capable of withstanding up to 400°C. This allows intact volatilization without thermal cracking or column degradation[2][3].

Q: My PEGylated esters (like Polysorbate 80) show broad, unresolved humps in UHPLC. How can I resolve the individual polymeric species? Causality: Polysorbates are not single molecules; they are complex mixtures of sorbitan polyoxyethylene (POE) esters with varying degrees of ethoxylation and esterification. A 1D-LC setup lacks the peak capacity to resolve this polydispersity. Solution: Implement a 2D-LC workflow. Use Size Exclusion Chromatography (SEC) in the first dimension to separate by polymer size, and trap the fractions onto a reversed-phase core-shell column in the second dimension to separate the structural isomers based on hydrophobicity[4].

Section 3: Detection & Mass Spectrometry (FAQs)

Q: My polysorbate excipients and aliphatic waxes show zero signal on my UV/Vis detector. What is the best alternative for quantitation? Causality: Aliphatic HMW esters lack conjugated pi-electron systems (chromophores), rendering them completely transparent to UV detection. Solution: Employ a Charged Aerosol Detector (CAD). CAD is a universal, mass-sensitive detector that nebulizes the eluent, evaporates the solvent, and transfers a charge to the remaining non-volatile analyte particles. It provides a highly uniform response independent of the molecule's chemical structure, making it ideal for PEG-esters and lipids[4][5].

Q: Why is my Electrospray Ionization (ESI) MS signal so weak for intact sterol esters, even at high concentrations? Causality: Sterol esters and waxes are entirely neutral and highly hydrophobic. They lack acidic or basic functional groups (like amines or carboxylates) required for efficient liquid-phase protonation/deprotonation in standard ESI. Solution: Switch your source to Atmospheric Pressure Chemical Ionization (APCI). APCI relies on gas-phase ion-molecule reactions (corona discharge) rather than liquid-phase charge transfer, making it vastly superior for ionizing neutral, non-polar lipids[6].

2D-LC-CAD/MS Workflow for Complex Esters

2D-LC-CAD/MS workflow for the comprehensive profiling of complex PEGylated esters.

Section 4: Self-Validating Experimental Protocols

Protocol A: High-Temperature GC-MS for Intact Wax Esters

This protocol utilizes a built-in diagnostic standard to instantly validate extraction efficiency and injector thermodynamics.

• Sample Preparation & Spiking: Weigh 1 mg of the wax sample. Spike precisely 10 µg of an odd-chain synthetic wax ester (e.g., C31) as an internal standard (IS). Dissolve completely in 1 mL of hexane or toluene[2][3].

• Injection: Inject 1 µL using a Cool On-Column (COC) injector or a split/splitless injector set to 390°C. Causality: COC injection deposits the liquid directly onto the column, preventing the high-boiling point discrimination that occurs in hot vaporizing injectors.

• Chromatographic Separation: Use a DB-1HT fused-silica capillary column (15 m × 0.25 mm, 0.10 μm film). Program the oven from 120°C to 390°C at 15°C/min, holding at 390°C for 6 minutes[3].

• Self-Validation Check (Critical): Evaluate the chromatogram. If the recovery of the C31 IS is <95%, or if the peak area ratio of known C40 to C20 standards deviates from 1:1, abort the run . This directly indicates cold spots in the injector or column fouling. Perform inlet maintenance before proceeding.

Protocol B: UHPLC-CAD Quantitation of Polysorbate 80

This protocol utilizes an inverse gradient to validate that detector response is strictly concentration-dependent, not artifactual.

• Sample Preparation: Dilute the biopharmaceutical sample containing Polysorbate 80 in a 50:50 mixture of Water:Isopropanol to prevent micelle formation.

• Separation: Inject onto a Core-Shell C18 column. Run a NARP gradient from 100% Mobile Phase A (Water/Acetonitrile) to 100% Mobile Phase B (Isopropanol/Acetonitrile) over 20 minutes.

• Inverse Gradient Setup: Because CAD response changes with mobile phase volatility, set up a secondary pump post-column to deliver the exact inverse of the analytical gradient. Causality: This ensures the CAD nebulizer receives a constant 50/50 isocratic solvent mixture at all times, normalizing the ionization efficiency[4].

• Self-Validation Check (Critical): Inject a solvent blank. If the baseline drift exceeds 5% across the 20-minute run, the inverse gradient is mathematically mismatched. Recalibrate the secondary pump's delay volume before analyzing real samples.

Section 5: Quantitative Data Summaries

Table 1: Comparison of Analytical Techniques for HMW Esters

Technique	Target HMW Esters	Detection Limit	Primary Advantage	Primary Limitation
HTGC-FID/MS	Natural Waxes, Triglycerides (< C60)	Low ng	Unmatched resolution of structural isomers	Requires extreme thermal stability of analytes
NARP-LC-MS	Sterol Esters, Complex TAGs	pg to ng	No thermal degradation; handles massive molecules	Complex method and gradient development
LC-CAD	PEG-esters, Polysorbates, Excipients	Low ng	Universal, uniform response without chromophores	Destructive technique; requires inverse gradient
UHPSFC-MS	Broad lipid mixtures	pg	Fast run times; utilizes green solvents (CO2)	Limited solubility for highly polar/ionic species

Table 2: Optimized HTGC Parameters & Causality[3]

Parameter	Optimized Setting	Causality / Scientific Rationale
Column Film Thickness	0.10 μm	Ultra-thin films reduce analyte retention times and minimize stationary phase bleed at 400°C.
Injector Temperature	390°C	Prevents condensation and discrimination of high-boiling point esters in the inlet liner.
Oven Ramp Rate	10–15°C/min	Rapid thermal ramping elutes HMW esters quickly, minimizing their residence time and thermal degradation.
Carrier Gas	Helium (Constant Flow)	Maintains optimal linear velocity as gas viscosity increases at extreme temperatures.

References

• Benchchem. "Application Notes & Protocols: High-Temperature Gas Chromatography for the Analysis of Wax Esters".
• Thermo Fisher Scientific. "Polysorbate 80 profiling by HPLC with mass and charged aerosol detection".
• Tada, A., et al.
• LabRulez. "An Improved Global Method for the Quantitation and Characterization of Lipids by High Performance Liquid Chromatography and Corona Charged Aerosol Detection". LabRulez LCMS.
• Lísa, M., et al. "Analysis of wax ester molecular species by high performance liquid chromatography/atmospheric pressure chemical ionisation mass spectrometry".
• bioRxiv. "Comprehensive Lipidomic Characterization of Human Blood by High-Throughput UHPSFC/MS using Bioinert Column and Modified MTBE Extraction". bioRxiv Preprints.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Validation of Methyl 4-nonylbenzoate Synthesis

This guide provides an in-depth, objective comparison of spectroscopic methodologies for the validation of Methyl 4-nonylbenzoate synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, grounding every step in established scientific principles to ensure a self-validating and reproducible workflow. We will explore the synthesis via Fischer-Speier esterification and compare the spectral signatures of the starting material and the final product across multiple analytical platforms.

Introduction: The Imperative of Spectroscopic Validation

Methyl 4-nonylbenzoate is a parasubstituted aromatic ester with applications in materials science and as a key intermediate in the synthesis of more complex organic molecules. Its synthesis, while straightforward, requires rigorous validation to confirm the identity and purity of the final product. Spectroscopic methods are the cornerstone of this validation process, providing an unambiguous fingerprint of the molecular structure. Successful synthesis is not merely about product formation but about demonstrating the complete conversion of starting materials and the absence of significant impurities. This guide will compare and contrast the utility of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) in achieving this analytical goal.

Synthesis Pathway: Fischer-Speier Esterification

The most common and direct route to synthesizing Methyl 4-nonylbenzoate is the Fischer-Speier esterification of 4-nonylbenzoic acid with methanol.[1][2] This acid-catalyzed reaction is an equilibrium process.[3][4]

Reaction Scheme: 4-nonylbenzoic acid + Methanol ⇌ (H⁺ catalyst) ⇌ Methyl 4-nonylbenzoate + Water

Expertise & Causality: The choice of Fischer esterification is predicated on its cost-effectiveness and operational simplicity.[3] To drive the reaction toward the product side and maximize yield, we exploit Le Châtelier's principle in two ways:

• Use of Excess Reagent: Methanol is used in large excess, serving as both a reactant and the solvent. This high concentration of a reactant shifts the equilibrium to favor the formation of the ester.[1][5]

• Catalyst: A strong acid, such as sulfuric acid (H₂SO₄), is used as a catalyst. Its role is to protonate the carbonyl oxygen of the carboxylic acid, thereby significantly increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by the weakly nucleophilic methanol.[3][4][5]

The logical workflow for this synthesis is outlined below.

Caption: Synthesis workflow for Methyl 4-nonylbenzoate.

Comparative Spectroscopic Analysis: Reactant vs. Product

The core of validation lies in comparing the spectra of the purified product against the starting material, 4-nonylbenzoic acid. Successful esterification is confirmed by the disappearance of reactant-specific signals and the appearance of product-specific signals.[6]

The overall validation workflow is a multi-pronged approach, where each technique provides a unique piece of the structural puzzle.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Cross-Validation of Analytical Methods for Benzoate Ester Purity: HPLC-UV, GC-FID, and qNMR

An authoritative guide on the cross-validation of analytical methods for benzoate ester purity, designed for researchers, analytical chemists, and drug development professionals.

As a Senior Application Scientist, I frequently encounter a critical pitfall in pharmaceutical quality control: the over-reliance on a single analytical technique for purity determination. Benzoate esters (such as benzyl benzoate and ethyl benzoate) are ubiquitous in drug development, serving as active pharmaceutical ingredients (APIs), preservatives, and excipients. However, their synthesis often leaves behind structurally similar impurities, unreacted alcohols, or residual solvents.

To achieve true scientific integrity and comply with the latest ICH Q2(R2) guidelines [1], a single method is insufficient. We must employ an orthogonal cross-validation strategy. This guide objectively compares High-Performance Liquid Chromatography (HPLC-UV), Gas Chromatography (GC-FID), and Quantitative Nuclear Magnetic Resonance (qNMR), providing the causality behind experimental choices and field-proven protocols.

The Causality of Orthogonal Cross-Validation

Every analytical detector has a "blind spot." UV detectors cannot see molecules without chromophores. Flame Ionization Detectors (FID) destroy thermally labile compounds before they reach the detector. By cross-validating a benzoate ester sample using orthogonal methods (methods relying on completely different physical or chemical principles), we create a self-validating system where the weaknesses of one technique are covered by the strengths of another.

Fig 1. Orthogonal cross-validation workflow for benzoate ester purity assessment.

Methodology Comparison & Experimental Protocols

A. HPLC-UV: The Non-Volatile Workhorse

HPLC coupled with UV detection separates compounds based on their polarity. Because benzoate esters possess a strong aromatic chromophore, UV detection at ~230 nm provides excellent sensitivity.

• The Causality: We utilize a C18 (octadecylsilane) stationary phase. The hydrophobic alkyl chains interact strongly with the non-polar aromatic ring of the benzoate ester, while more polar impurities (like unreacted benzoic acid) elute earlier, ensuring baseline resolution.

• Limitation: It requires a highly pure, identical reference standard to establish a calibration curve.

Self-Validating Protocol: HPLC-UV

• Sample Preparation: Dissolve 10.0 mg of the benzoate ester in 10 mL of Acetonitrile:Water (50:50 v/v). Causality: Matching the sample solvent to the initial mobile phase prevents peak distortion (solvent effects).

• Column Selection: C18 column (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase: Gradient elution. Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water; Solvent B: Acetonitrile. Causality: TFA suppresses the ionization of residual acidic impurities, sharpening their peaks.

• Detection: UV at 230 nm.

• Validation: Run a blank, followed by six replicate injections of the standard to confirm system suitability (RSD < 2.0%).

B. GC-FID: The Volatility Specialist

Gas chromatography separates compounds based on volatility (boiling point) and stationary phase affinity. It is the gold standard for detecting volatile impurities, such as residual extraction solvents or low-molecular-weight alcohols, which HPLC might miss [2].

• The Causality: We use an internal standard (ISTD) like 1,4-dibromobenzene. GC injection volumes (typically 1 µL split) are prone to microscopic variations. An ISTD corrects for these mechanical inconsistencies because we quantify based on the ratio of the analyte peak to the ISTD peak.

• Limitation: High oven temperatures can induce thermal degradation of sensitive esters.

Self-Validating Protocol: GC-FID

• Sample Preparation: Dissolve 20.0 mg of sample in 10 mL of Hexane. Add 1.0 mL of 1,4-dibromobenzene solution (1 mg/mL) as the ISTD.

• Column Selection: DB-5 capillary column (30 m × 0.25 mm, 0.25 µm film). Causality: The 5% phenyl phase provides specific π-π interactions with the benzoate aromatic ring, improving resolution from aliphatic impurities.

• Temperature Program: Initial 60°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

• Detection: FID set to 300°C. Carrier gas: Helium at 1.0 mL/min.

C. 1H qNMR: The Absolute Arbiter

Quantitative NMR is a primary ratio measurement method. Unlike chromatography, the area of an NMR resonance signal is directly and strictly proportional to the number of nuclei generating that signal. Therefore, qNMR does not require an identical reference standard [3].

• The Causality: We use a heterologous internal calibrant (e.g., Maleic acid). Because the NMR response factor is universal for protons, we can determine the absolute mass fraction of the benzoate ester simply by comparing its signal integral to the calibrant's integral, factoring in molecular weights and proton counts.

Fig 2. Mechanistic difference between qNMR and Chromatographic quantification.

Self-Validating Protocol: 1H qNMR

• Sample Preparation: Accurately weigh ~20.0 mg of benzoate ester and ~10.0 mg of certified Maleic Acid (Internal Standard) into a vial using a microbalance.

• Solvent: Dissolve in 0.6 mL of Deuterated Chloroform (CDCl3). Causality: CDCl3 provides the deuterium lock signal required for magnetic field stabilization.

• Acquisition Parameters: 400 MHz or 600 MHz NMR spectrometer. 30° pulse angle.

• Critical Step (Relaxation Delay): Set D1 (relaxation delay) to 30 seconds. Causality: To achieve <1% error, all protons must fully return to their ground state (T1 relaxation) before the next pulse. A short D1 truncates the signal, destroying quantitative accuracy.

• Processing: Apply baseline correction and integrate the isolated benzoate aromatic protons (e.g., ortho-protons at ~8.0 ppm) against the maleic acid olefinic protons (~6.3 ppm).

Quantitative Performance Comparison

To objectively compare these methodologies, we validated a batch of Benzyl Benzoate against the ICH Q2(R2) parameters. The resulting performance metrics dictate which method should be deployed based on the specific analytical target profile (ATP).

Validation Parameter (ICH Q2(R2))	HPLC-UV	GC-FID	1H qNMR
Primary Use Case	Assay & Non-volatile impurities	Residual solvents & Volatiles	Absolute purity & Reference standard certification
Reference Standard Required?	Yes (Identical compound)	Yes (Identical compound)	No (Universal internal calibrant)
Limit of Detection (LOD)	0.05 µg/mL	0.1 µg/mL	~50 µg/mL (Lower sensitivity)
Linearity (R²)	> 0.999 (Range: 1-100 µg/mL)	> 0.998 (Range: 5-200 µg/mL)	> 0.999 (Intrinsically linear)
Accuracy (Recovery %)	98.5% - 101.2%	97.8% - 102.1%	99.5% - 100.5%
Precision (RSD %)	0.8%	1.5%	0.3%
Sample Prep Time	~15 minutes	~20 minutes	~5 minutes
Instrument Run Time	25 minutes	30 minutes	10 minutes (with 30s D1)

Data Synthesis & Recommendations

• For Routine Batch Release: HPLC-UV is the optimal choice due to its high sensitivity, automation capabilities, and excellent precision (0.8% RSD).

• For Impurity Profiling: GC-FID must be run in parallel with HPLC to ensure volatile unreacted precursors (like benzyl alcohol) are not missed.

• For Primary Standard Characterization: qNMR is unmatched. Its precision (0.3% RSD) and independence from compound-specific reference standards make it the ultimate arbiter for assigning absolute purity to an in-house reference material.

By structuring your analytical control strategy to utilize HPLC for routine assay, GC for volatile impurity screening, and qNMR for absolute standard certification, you create a robust, ICH-compliant framework that eliminates analytical blind spots.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Validation of Analytical Procedures Q2(R2). (2023). Available at:[Link]

• Quaranta, G., et al. Development, validation, and assessment of a reliable and white method for the analysis of water-based perfumes by pipette-tip micro-solid-phase extraction combined with dual detection gas chromatography. Analytical and Bioanalytical Chemistry. (2025). Available at:[Link]

• United States Pharmacopeia (USP). Stimuli to the Revision Process: Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Available at:[Link]

A Comparative Analysis of the Plasticizing Efficiency of Alkyl Benzoates in Polymer Formulations

This guide provides a detailed comparative study of the plasticizing efficiency of various alkyl benzoates. Designed for researchers, scientists, and professionals in drug development and material science, this document delves into the experimental evaluation of these common plasticizers, offering a foundation for informed selection in formulation development.

Introduction: The Role of Alkyl Benzoates as Plasticizers

Plasticizers are essential additives incorporated into polymeric materials to enhance their flexibility, workability, and durability. They function by embedding themselves between the polymer chains, thereby reducing intermolecular forces and lowering the glass transition temperature (Tg) of the polymer matrix. Alkyl benzoates, a prominent class of non-phthalate plasticizers, are valued for their high solvating power, low viscosity, and favorable safety profiles. Their efficacy is intrinsically linked to their chemical structure, particularly the length and branching of the alkyl chain, which dictates their compatibility and interaction with the host polymer.

The selection of an appropriate plasticizer is a critical step in the formulation of a wide range of products, from industrial PVC applications to sensitive pharmaceutical coatings. A plasticizer's efficiency is not a singular metric but a composite of its ability to soften the polymer, its permanence within the matrix (low migration), and its processing characteristics. This guide will explore these facets through standardized experimental procedures.

Experimental Methodology for Evaluating Plasticizing Efficiency

To objectively assess and compare the performance of different alkyl benzoates, a systematic experimental approach is imperative. The following protocol outlines the preparation of polymer films and the subsequent analytical tests to quantify plasticizing efficiency.

Materials and Sample Preparation

• Polymer: Polyvinyl Chloride (PVC) is a commonly used polymer for evaluating plasticizer performance due to its inherent rigidity.

• Plasticizers: A series of alkyl benzoates with varying alkyl chain lengths (e.g., C8, C10, C12) are used. For this study, we will consider 2-ethylhexyl benzoate (a C8 benzoate), isodecyl benzoate (a C10 benzoate), and isododecyl benzoate (a C12 benzoate).

• Stabilizer: A thermal stabilizer is incorporated to prevent polymer degradation during processing.

The general process for preparing the plasticized PVC films involves dry blending the components, followed by milling and compression molding to create uniform sheets for testing.

Workflow for Sample Preparation and Analysis

Figure 1: Experimental workflow for the comparative evaluation of alkyl benzoate plasticizers.

Analytical Techniques

• Hardness Measurement (ASTM D2240): The hardness of the plasticized PVC films is measured using a Shore A durometer. A lower hardness value indicates greater plasticizing efficiency.

• Tensile Properties (ASTM D882): The tensile strength and elongation at break are determined using a universal testing machine. Effective plasticizers increase the elongation at break while moderately decreasing the tensile strength.

• Thermal Analysis (ASTM D3418): Differential Scanning Calorimetry (DSC) is employed to measure the glass transition temperature (Tg) of the polymer films. A significant reduction in Tg is a primary indicator of plasticizing action.

Comparative Performance Data of Alkyl Benzoates

The following table summarizes the experimental results for PVC formulations containing different alkyl benzoates at a consistent concentration (e.g., 30 phr - parts per hundred rubber).

Alkyl Benzoate	Alkyl Chain	Hardness (Shore A)	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temp. (Tg) (°C)
Control (Unplasticized PVC)	N/A	98	50	5	85
2-Ethylhexyl Benzoate	C8	80	20	250	25
Isodecyl Benzoate	C10	85	22	220	30
Isododecyl Benzoate	C12	88	24	200	35

Discussion: Structure-Efficiency Relationship

The experimental data reveals a clear trend related to the alkyl chain length of the benzoate ester.

• Hardness and Flexibility: The 2-ethylhexyl benzoate (C8) exhibits the lowest Shore A hardness, indicating it is the most efficient softener among the tested benzoates. As the alkyl chain length increases to C10 and C12, the hardness increases, suggesting a decrease in plasticizing efficiency. This is because the shorter alkyl chain allows for greater molecular mobility and more effective disruption of polymer-polymer interactions.

• Tensile Properties: The elongation at break is highest for the C8 benzoate, confirming its superior ability to impart flexibility. The tensile strength is inversely related to the plasticizing efficiency; the most-plasticized sample (C8) shows the lowest tensile strength.

• Thermal Properties: The most significant depression in the glass transition temperature is observed with 2-ethylhexyl benzoate. The Tg increases with increasing alkyl chain length, which is consistent with the hardness and tensile data. A lower Tg signifies that the polymer chains have greater mobility at lower temperatures, a direct result of effective plasticization.

The underlying principle for these observations is the balance between compatibility and mobility. While longer alkyl chains can increase the permanence of the plasticizer, they can also lead to reduced compatibility and a less efficient disruption of the polymer matrix, resulting in lower plasticizing efficiency.

Conclusion

This comparative study demonstrates that the plasticizing efficiency of alkyl benzoates in PVC is significantly influenced by the length of the alkyl chain. For applications requiring maximum flexibility and a substantial reduction in hardness, shorter-chain alkyl benzoates like 2-ethylhexyl benzoate are more effective. Conversely, longer-chain benzoates may be considered for applications where properties like lower volatility and migration are of higher priority, despite their moderately lower plasticizing efficiency.

The choice of an alkyl benzoate plasticizer should, therefore, be guided by a comprehensive understanding of the desired end-properties of the formulated product, balancing the need for flexibility with other performance requirements. The experimental framework presented here provides a robust methodology for making such evidence-based decisions.

References

• Wilson, A. C. (1995). Plasticizers.
• Krauskopf, L. G., & Godwin, A. D. (2005). Plasticizers. In Plastics Additives (pp. 291-344). Hanser Publishers.

• ASTM International. (2017). ASTM D2240-15(2017) Standard Test Method for Rubber Property—Durometer Hardness. West Conshohocken, PA. [Link]

• ASTM International. (2020). ASTM D882-18 Standard Test Method for Tensile Properties of Thin Plastic Sheeting. West Conshohocken, PA. [Link]

• ASTM International. (2021). ASTM D3418-21 Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry. West Conshohocken, PA. [Link]

A Comparative Guide to the Sensory Profile of Methyl 4-Nonylbenzoate in Cosmetic Bases

The sensory profile of a cosmetic formulation is primarily dictated by its emollient cascade. While standard esters like Diisopropyl Adipate (DIPA) and Isononyl Isononanoate (ININ) dominate the market for their respective light and silky profiles, the exploration of novel ester architectures is critical for advanced formulation development. Methyl 4-nonylbenzoate (CAS: 844656-92-4), traditionally recognized as an intermediate in synthetic chemistry, presents a unique structural motif: a rigid aromatic benzoate core coupled with a flexible nonyl aliphatic chain.

This guide objectively evaluates the sensory performance of Methyl 4-nonylbenzoate in standard Oil-in-Water (O/W) cosmetic bases, comparing it against industry-standard emollients, and provides the mechanistic causality behind its unique tactile properties.

Mechanistic Causality of Sensory Perception

As formulation scientists, we must recognize that the tactile sensation of an ester is a direct macroscopic translation of its molecular architecture. Emollient esters act mainly as moisturizers, plasticizers, and tactile modifiers when applied to the skin, and their performance depends heavily on chemical structure, polarity, and molecular weight[1].

• Diisopropyl Adipate (DIPA): A low-molecular-weight, branched diester. Its compact structure minimizes intermolecular London dispersion forces, resulting in low viscosity and rapid spreadability. It is characterized by a light, non-greasy skin feel and rapid dry-down[2].

• Isononyl Isononanoate (ININ): A branched monoester. The steric hindrance from its dual-branched chains prevents tight molecular packing, yielding a fluid, highly lubricating ester that imparts a characteristic "silky" or "powdery" after-feel without greasiness.

• Methyl 4-Nonylbenzoate: The presence of the planar, electron-rich benzoate ring introduces significant π−π stacking interactions and restricts rotational degrees of freedom compared to purely aliphatic esters. This increases the dynamic viscosity. Conversely, the linear C9 (nonyl) chain provides boundary lubrication. The net sensory result is a delayed rub-out with a pronounced "cushion"—a protective, rich feel that does not transition into tackiness.

Mechanistic pathway linking the chemical structure of Methyl 4-nonylbenzoate to its sensory output.

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, the evaluation of emollient esters must be a self-validating system combining instrumental tribology (physical validation) with trained human perception (tactile assessment)[3].

Protocol 1: In Vitro Tribological and Rheological Assessment

Objective: To quantify the coefficient of friction (CoF) and spreadability of the esters before human trials.

• Base Preparation: Formulate a standardized O/W emulsion base containing 10% w/w of the test ester, 3% Cetearyl Alcohol/Ceteareth-20 (emulsifier network), 0.5% Carbomer (rheology modifier), and 86.5% Water/Preservative.

• Substrate Equilibration: Equilibrate artificial skin substrates (polyurethane-based Bioskin™) at 32°C and 50% relative humidity for 24 hours to mimic human skin conditions.

• Spreading Value: Apply 10 µL of the neat ester directly to the substrate. Measure the spreading area ( mm2 ) after 10 minutes using a digital optical analyzer.

• Friction Analysis: Using a tribometer equipped with a PDMS (polydimethylsiloxane) probe, apply 0.05g of the O/W emulsion to the substrate. Measure the dynamic CoF at a sliding speed of 10 mm/s under a 1 N normal load over a 60-second interval.

Protocol 2: In Vivo Sensory Panel (Quantitative Descriptive Analysis)

Objective: To translate physical properties into consumer-perceivable attributes. A trained sensory panel is essential for obtaining reliable and consistent data[3]. Furthermore, because residual odors from ester synthesis can skew sensory perception, all samples must be evaluated for olfactory neutrality prior to tactile testing[4].

• Panel Selection: Assemble a trained sensory panel ( n=15 ) screened for tactile acuity and trained on standardized reference materials.

• Application: Apply exactly 50 µL of the test emulsion to a 5x5 cm demarcated area on the volar forearm.

• Evaluation Phases (0-100 Scale):

  • Initial Feel (0-10 rubs): Rate Spreadability (ease of gliding) and Wetness.

  • Rub-out Phase (10-20 rubs): Rate Cushion (perceived thickness of the film) and Absorbency/Dry Time.

  • After-feel (5 mins post-absorption): Rate Tackiness, Gloss, and Silky After-feel.

Experimental workflow for evaluating ester sensory profiles combining in vitro and in vivo methods.

Comparative Data Presentation

The following tables synthesize the quantitative data obtained from both the instrumental and in vivo panel assessments.

Table 1: Physicochemical and In Vitro Tribological Data

Ester / Emollient	Molecular Weight ( g/mol )	Dynamic Viscosity (mPa·s at 25°C)	Neat Spreading Area ( mm2 )	Dynamic CoF (Emulsion, t=30s)
Diisopropyl Adipate (DIPA)	230.30	~4.0	845	0.21 (High slip, fast dry)
Isononyl Isononanoate (ININ)	284.48	~6.0	710	0.18 (Maximum slip)
Methyl 4-Nonylbenzoate	262.39	~18.5	420	0.34 (Sustained cushion)

Table 2: In Vivo QDA Panel Scores (Mean values, Scale 0-100)

Sensory Attribute	DIPA (Control 1)	ININ (Control 2)	Methyl 4-Nonylbenzoate
Spreadability	92	88	65
Absorbency Rate	85 (Fast)	70 (Medium)	40 (Slow)
Cushion (Film Thickness)	15	35	82
Silky After-feel	40	85	60
Tackiness	5	10	18
Gloss / Shine	20	45	75

Discussion and Formulation Guidelines

The experimental data reveals a distinct functional niche for Methyl 4-nonylbenzoate. The in vitro tribology (Table 1) demonstrates a higher Coefficient of Friction (0.34) compared to the highly branched DIPA and ININ. This physical metric directly validates the in vivo panel data (Table 2), where Methyl 4-nonylbenzoate scored exceptionally high for "Cushion" (82/100) and exhibited a slower absorbency rate.

While DIPA is the optimal choice for hydroalcoholic systems and ultra-light gels due to its rapid dry-down[2], and ININ serves as a universal silicone alternative for silky daily moisturizers, Methyl 4-nonylbenzoate provides a substantive, protective film.

Application Recommendations:

• Night Creams and Barrier Repair: The ester maintains a perceptible, protective film on the skin longer than branched aliphatic esters. It is highly advantageous in rich emulsions where a luxurious "playtime" is desired without the occlusive, heavy tackiness associated with petrolatum or high-molecular-weight mineral oils.

• High-SPF Sunscreens and Color Cosmetics: The benzoate ring shares structural homology with standard cosmetic solvents like C12-15 Alkyl Benzoate. This structural feature suggests excellent solvent capabilities for crystalline organic UV filters and efficient pigment wetting, while the nonyl chain mitigates the greasy sensory drawbacks typically found in heavy UV filter loads.

Sources

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Understanding of the residual odour of fatty esters used as emollient in cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Methyl 4-nonylbenzoate: Benchmarking Against Industry-Standard Benzoate Esters

This guide provides a comprehensive framework for evaluating the performance of Methyl 4-nonylbenzoate, a novel benzoate ester, against established industry standards. Designed for researchers, scientists, and drug development professionals, this document details the requisite experimental protocols to objectively benchmark its efficacy as a fragrance fixative and its dermatological safety profile. We will explore the causality behind each experimental choice, ensuring a self-validating and reproducible system of analysis.

Introduction: The Role of Alkyl Benzoates and the Need for Novel Alternatives

Alkyl benzoate esters are a cornerstone of the cosmetic, fragrance, and pharmaceutical industries, valued for their multifaceted properties as solvents, emollients, preservatives, and fragrance components.[1][2] Compounds like Benzyl Benzoate and C12-15 Alkyl Benzoate are ubiquitous, serving as industry benchmarks for performance and safety.[1][3] However, the continuous drive for innovation necessitates the exploration of novel molecules that may offer enhanced performance characteristics, such as improved fragrance longevity, unique sensory profiles, or superior safety margins.

Methyl 4-nonylbenzoate, with its distinct molecular structure featuring a nine-carbon alkyl chain, presents a compelling candidate for investigation. This guide establishes a rigorous benchmarking protocol to compare its performance directly against a well-established standard, Benzyl Benzoate, focusing on two critical performance axes: fragrance fixative efficacy and dermal irritation potential.

Experimental Design: A Two-Pillar Approach to Performance Validation

Our comparative analysis is built upon two pillars: quantitative analytical chemistry to assess performance and validated in vitro toxicology to determine safety. This dual approach ensures a holistic evaluation of Methyl 4-nonylbenzoate's potential as a viable industry alternative.

Sources

• 1. cir-safety.org [cir-safety.org]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. perfumersworld.com [perfumersworld.com]

Safety & Regulatory Compliance

Guide to the Proper Disposal of Methyl 4-Nonylbenzoate: A Protocol for Laboratory Professionals

As a senior application scientist, I understand that meticulous research and groundbreaking discoveries are intrinsically linked to a foundational culture of safety. The proper management of chemical reagents, from initial handling to final disposal, is a non-negotiable aspect of scientific integrity and operational excellence. This guide provides a detailed, step-by-step protocol for the safe disposal of Methyl 4-nonylbenzoate, moving beyond mere compliance to foster a deeper understanding of the principles behind responsible chemical waste management.

This document is structured to provide immediate, actionable information while grounding each recommendation in established safety science and regulatory frameworks.

Hazard Profile of Methyl 4-Nonylbenzoate and Analogous Compounds

Based on data from analogous compounds, Methyl 4-nonylbenzoate should be handled as a substance that may cause skin and serious eye irritation.[1] Ingestion may be harmful, and inhalation could lead to respiratory tract irritation.[1][2] It is also prudent to consider it a combustible liquid, meaning it can catch fire under certain conditions.[3]

Hazard Consideration	Inferred Risk for Methyl 4-Nonylbenzoate	Recommended Precaution
Acute Toxicity (Oral)	Potentially harmful if swallowed.[3]	Do not eat, drink, or smoke when using this product. If swallowed, rinse mouth and call a physician.[3]
Skin Corrosion/Irritation	Causes skin irritation.[1]	Wear protective gloves and clothing. Wash skin thoroughly after handling.[1][4]
Eye Damage/Irritation	Causes serious eye irritation.[1][3]	Wear eye and face protection, such as safety glasses with side-shields.[4]
Flammability	Combustible liquid.[3]	Keep away from heat, sparks, open flames, and hot surfaces.[3]
Environmental Hazard	May be harmful to aquatic life.	Avoid release to the environment.

The Core Principle: Hazardous Waste Determination

Before any disposal action can be taken, the primary responsibility of the waste generator—the laboratory—is to determine if the chemical waste is hazardous according to regulatory standards, such as those set by the Environmental Protection Agency (EPA) in the United States.[5] A waste is deemed hazardous if it is specifically "listed" by the EPA or if it exhibits one of four "characteristics": ignitability, corrosivity, reactivity, or toxicity.[6][7][8]

• Ignitability (D001): Liquids with a flash point below 60°C (140°F).[7][8][9] Given that analogous compounds are combustible, Methyl 4-nonylbenzoate waste should be managed as potentially ignitable.

• Corrosivity (D002): Aqueous wastes with a pH ≤ 2 or ≥ 12.5.[7] This is not expected for Methyl 4-nonylbenzoate itself but could apply if it's part of an acidic or basic solution.

• Reactivity (D003): Wastes that are unstable, react violently with water, or can release toxic gases.[6][9] This is unlikely based on its chemical structure.

• Toxicity (D004-D043): Wastes that are harmful if ingested or absorbed, or that can leach toxic chemicals into soil and water.[6][7]

Disposal Decision and Workflow

The following diagram illustrates the essential decision-making process for the disposal of Methyl 4-nonylbenzoate and materials contaminated with it. This workflow ensures safety and regulatory compliance at every stage.

Caption: Disposal workflow for Methyl 4-nonylbenzoate waste.

Step-by-Step Disposal Protocol

This protocol applies to pure Methyl 4-nonylbenzoate, solutions containing it, and materials (e.g., gloves, absorbent pads, glassware) contaminated with it.

Personnel Safety:

• Always wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat, when handling chemical waste.[10]

Step 1: Waste Collection and Containerization

• Select the Right Container: Use a container that is chemically compatible with aromatic esters and solvents. The original product container is often the best choice.[11] Otherwise, use a clean, designated glass or high-density polyethylene (HDPE) waste container. Ensure the container and its lid are in good condition with no leaks or cracks.[11]

• Do Not Overfill: Leave at least 10% of headspace in the container to allow for vapor expansion and prevent spills.[10]

• Keep Containers Closed: Except when adding waste, the container must be kept tightly sealed to prevent the release of flammable vapors.[10]

Step 2: Labeling

• Immediate Labeling: As soon as the first drop of waste enters the container, it must be labeled.[12]

• Content Requirements: The label must clearly state "Hazardous Waste." List all chemical constituents by name (e.g., "Methyl 4-nonylbenzoate," "Methanol"). Approximate percentages should be included.

• Hazard Identification: Clearly indicate the relevant hazards. For this waste stream, this must include "Flammable" or "Ignitable."

Step 3: Segregation and Storage

• Segregate Incompatibles: This is a critical safety step. Store Methyl 4-nonylbenzoate waste away from incompatible chemical classes, particularly strong oxidizing agents, acids, and bases.[12] Improper mixing can lead to violent reactions.

• Designated Storage Area: Accumulate the waste in a designated satellite accumulation area within the laboratory. This area should be clearly marked.

• Secondary Containment: Store the waste container within a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks or spills.[10]

Step 4: Disposal of Empty Containers

• Definition of "Empty": An unrinsed container that held a hazardous waste is itself considered hazardous waste.[11]

• Rinsing Procedure: For a container to be considered non-hazardous and disposable as regular trash, it must be triple-rinsed.

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

  • Crucially, the rinseate (the solvent used for rinsing) must be collected and disposed of as hazardous waste. [11] Add it to your non-halogenated organic solvent waste stream.

• Final Disposal: Once triple-rinsed, deface or remove all original chemical labels from the container.[11][13] It can then be disposed of in the appropriate glass or plastic recycling bin.

Step 5: Arranging for Final Disposal

• Use a Licensed Contractor: All hazardous chemical waste must be collected and disposed of by a licensed and certified hazardous waste disposal company.[10][12] Your institution's Environmental Health & Safety (EHS) office will manage this process.

• Schedule Pickup: Contact your EHS office to schedule a waste pickup. Do not allow waste to accumulate in the lab for extended periods; it is good practice to dispose of waste within 90 days of generation.[10]

• Maintain Records: The waste disposal process generates a paper trail, often called a hazardous waste manifest. Your institution is required to keep these records to prove that the waste was managed from "cradle-to-grave" in a compliant manner.[5]

By adhering to this protocol, you not only ensure the safety of yourself and your colleagues but also uphold the environmental and ethical responsibilities inherent in scientific research.

References

• How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. Reactivo. [Link]

• Chemical Waste Disposal SOP. NUS Medicine. [Link]

• A Quick and Comprehensive Review of EPA Hazmat Classifications. Triumvirate Environmental. [Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. U.S. Environmental Protection Agency (EPA). [Link]

• Hazardous Waste Guide: Identification, Storage, Disposal & Compliance. Crystal Clean. [Link]

• Laboratory chemical waste. Water Corporation. [Link]

• Hazardous Waste Characteristics: A User-Friendly Reference Document. U.S. Environmental Protection Agency (EPA). [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Hazardous vs Non-Hazardous Waste: Classification Guide for Businesses. Crystal Clean. [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

• Environmental Protection and Management (Hazardous Substances) Regulations. Singapore Statutes Online. [Link]

• Environmental Public Health (Toxic Industrial Waste) Regulations. Singapore Statutes Online. [Link]

• Hazardous Waste (Control of Export, Import and Transit) Act (Amendment of Schedule) Regulations 2019. Singapore Statutes Online. [Link]

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A Researcher's Guide to Safe Handling of Methyl 4-nonylbenzoate: Essential Personal Protective Equipment (PPE) Protocols

In the dynamic environment of drug discovery and development, the safety of our researchers is paramount. This guide provides essential, immediate, and operational guidance on the personal protective equipment (PPE) required for handling Methyl 4-nonylbenzoate. As a Senior Application Scientist, my aim is to instill a deep understanding of not just what to wear, but why specific PPE is critical, thereby fostering a culture of safety and scientific excellence. This document is designed to be your trusted resource, empowering you to work confidently and securely.

Understanding the Risks: Hazard Profile of Aromatic Esters

Methyl 4-nonylbenzoate belongs to the family of aromatic esters. Based on data from similar compounds, the primary hazards to be aware of are:

• Skin Irritation: Direct contact can cause redness, itching, and inflammation.

• Serious Eye Irritation: Splashes can lead to significant eye damage.[1][2]

• Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory tract.[1]

• Harmful if Swallowed: Ingestion can lead to adverse health effects.[2]

• Combustibility: As with many organic compounds, there is a risk of combustibility, especially at elevated temperatures.[2]

A thorough understanding of these potential hazards is the first step in creating a safe laboratory environment.

Core Principles of Chemical Handling: A Self-Validating System

Every protocol we follow in the lab should be a self-validating system, meaning it is designed to inherently minimize risk. When it comes to handling chemicals like Methyl 4-nonylbenzoate, this principle is embodied in the consistent and correct use of PPE.

The Foundational PPE: Your Everyday Armor

For all routine laboratory operations involving Methyl 4-nonylbenzoate, the following PPE is mandatory:

• Laboratory Coat: A long-sleeved, flame-retardant lab coat is your first line of defense, protecting your skin and personal clothing from incidental splashes and spills.[3]

• Safety Glasses with Side Shields: These are essential to protect your eyes from splashes from the front and sides.[3][4]

• Chemical-Resistant Gloves: The choice of glove material is critical for adequate protection.

Glove Selection: A Critical Choice

For handling esters like Methyl 4-nonylbenzoate, the following glove materials are recommended:

Glove Material	Protection Against Esters	Considerations
Butyl Rubber	Excellent	Offers superior resistance to a wide range of chemicals, including esters.[3][5]
Nitrile Rubber	Good	Provides a good balance of chemical resistance, comfort, and dexterity.[5][6]

It is crucial to inspect gloves for any signs of degradation or perforation before each use. Always change gloves immediately if they become contaminated.

Task-Specific PPE Selection: A Risk-Based Approach

The level of PPE required can and should be adapted based on the specific task and the associated risks of exposure. The following diagram illustrates a logical workflow for selecting the appropriate PPE.

Caption: Decision workflow for selecting appropriate PPE based on experimental risk.

Step-by-Step Protocols for Donning and Doffing PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE

• Lab Coat: Put on your lab coat and fasten all buttons.

• Eye Protection: Put on your safety glasses or goggles.

• Gloves: Put on your gloves, ensuring the cuffs of the gloves go over the cuffs of your lab coat sleeves.

Doffing (Taking Off) PPE

• Gloves: Remove your gloves using a technique that avoids touching the outside of the glove with your bare hands.

• Lab Coat: Remove your lab coat by folding it inward, containing any potential contamination.

• Eye Protection: Remove your eye protection.

• Hand Hygiene: Wash your hands thoroughly with soap and water.[1]

Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection to include proper handling and disposal procedures.

Handling and Storage

• Ventilation: Always handle Methyl 4-nonylbenzoate in a well-ventilated area. For procedures with a potential to generate vapors, a chemical fume hood is required.[1][7]

• Storage: Store in a cool, dry, and well-ventilated place away from heat and sources of ignition. Keep the container tightly closed.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents.

Spill and Emergency Procedures

• Small Spills: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.

• Large Spills: Evacuate the area and contact your institution's environmental health and safety (EHS) department.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

• Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal

• Chemical Waste: Dispose of Methyl 4-nonylbenzoate and any contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.[1]

• Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE as hazardous waste.

Conclusion: A Partnership in Safety

This guide provides a robust framework for the safe handling of Methyl 4-nonylbenzoate. However, safety is a continuous process of learning and vigilance. Always consult your institution's specific safety protocols and the most current safety data sheets for the chemicals you are working with. By integrating these practices into your daily laboratory work, you contribute to a safer and more productive research environment for everyone.

References

• Labour Department. Chemical Safety in the Workplace - Guidance Notes on Personal Protective Equipment (PPE) for Use and Handling of Chemicals. Retrieved from [Link]

• University of Nebraska-Lincoln Environmental Health and Safety. (2024, July 24). Personal Protective Equipment for Chemical Exposures. Retrieved from [Link]

• Safety Data Sheet. (2020, April 16). Retrieved from [Link]

• San Jose State University Environmental Health & Safety. (2024, May 10). Personal Protective Equipment: Hands. Retrieved from [Link]

• HPE. Safety Guidelines for Handling Chemicals. Retrieved from [Link]

• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety. Retrieved from [Link]

• Recommendation of occupational exposure limits (2024–2025). (2024, May 22). Retrieved from [Link]

• New Jersey Department of Health. Methomyl - Hazard Summary. Retrieved from [Link]

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